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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol: Molecular Structure and Weight

This technical guide provides a comprehensive analysis of the molecular structure and molecular weight of the heterocyclic compound 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol. This document is intended for research...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the molecular structure and molecular weight of the heterocyclic compound 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry who require detailed chemical information for synthesis, characterization, and further application studies.

Introduction and Chemical Identity

2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol is a substituted imidazole derivative. The imidazole ring is a fundamental scaffold in many biologically active molecules and pharmaceuticals. The presence of a bromine atom, a methyl group, and a propan-2-ol substituent on the imidazole core suggests that this compound could be a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications. Understanding its precise molecular structure and weight is the first critical step in any research and development endeavor.

Chemical Identifiers

To ensure unambiguous identification, the following chemical identifiers for 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol have been determined.

IdentifierValue
IUPAC Name 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol
Molecular Formula C₇H₁₁BrN₂O
SMILES CC(C)(O)c1[nH]c(Br)cn1C
InChI InChI=1S/C7H11BrN2O/c1-7(2,11)6-9-4-5(8)10(6)3/h4,11H,1-3H3
InChIKey Not readily available for this specific structure.

Molecular Structure Elucidation

The molecular structure of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol is derived from its IUPAC name. The core of the molecule is a 1-methyl-1H-imidazole ring, which is substituted at the 4-position with a bromine atom and at the 2-position with a propan-2-ol group.

Structural Breakdown:
  • Imidazole Core: A five-membered aromatic heterocycle containing two nitrogen atoms.

  • 1-methyl: A methyl group (-CH₃) is attached to the nitrogen atom at position 1 of the imidazole ring.

  • 4-Bromo: A bromine atom (Br) is attached to the carbon atom at position 4 of the imidazole ring.

  • 2-(propan-2-ol): A propan-2-ol group (-C(CH₃)₂OH) is attached to the carbon atom at position 2 of the imidazole ring.

2D Chemical Structure

Caption: 2D structure of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol.

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The calculation is based on the molecular formula C₇H₁₁BrN₂O and the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC).[1]

Atomic Composition and Weights

The following table details the atomic composition and the standard atomic weights of each element in the molecule.

ElementSymbolCountStandard Atomic Weight ( g/mol )Total Weight ( g/mol )
CarbonC712.011[2][3][4][5]84.077
HydrogenH111.008[6][7]11.088
BromineBr179.904[8][9][10][11][12]79.904
NitrogenN214.007[13][14][15][16]28.014
OxygenO115.99915.999
Total 22 219.082
Step-by-Step Calculation Protocol

The molecular weight is calculated as follows:

Molecular Weight = (7 * AW_C) + (11 * AW_H) + (1 * AW_Br) + (2 * AW_N) + (1 * AW_O)

Where AW represents the atomic weight of each element.

  • Carbon: 7 atoms * 12.011 g/mol = 84.077 g/mol

  • Hydrogen: 11 atoms * 1.008 g/mol = 11.088 g/mol

  • Bromine: 1 atom * 79.904 g/mol = 79.904 g/mol

  • Nitrogen: 2 atoms * 14.007 g/mol = 28.014 g/mol

  • Oxygen: 1 atom * 15.999 g/mol = 15.999 g/mol

Total Molecular Weight = 84.077 + 11.088 + 79.904 + 28.014 + 15.999 = 219.082 g/mol

Visualization of Molecular Composition

To provide a clear visual representation of the elemental contribution to the overall molecular weight, the following diagram illustrates the workflow of the molecular weight calculation.

MolecularWeightCalculation C Carbon (C) 7 atoms AW_C x 12.011 g/mol C->AW_C H Hydrogen (H) 11 atoms AW_H x 1.008 g/mol H->AW_H Br Bromine (Br) 1 atom AW_Br x 79.904 g/mol Br->AW_Br N Nitrogen (N) 2 atoms AW_N x 14.007 g/mol N->AW_N O Oxygen (O) 1 atom AW_O x 15.999 g/mol O->AW_O Total_C = 84.077 g/mol AW_C->Total_C Total_H = 11.088 g/mol AW_H->Total_H Total_Br = 79.904 g/mol AW_Br->Total_Br Total_N = 28.014 g/mol AW_N->Total_N Total_O = 15.999 g/mol AW_O->Total_O Sum Σ Total_C->Sum Total_H->Sum Total_Br->Sum Total_N->Sum Total_O->Sum MW Molecular Weight 219.082 g/mol Sum->MW

Caption: Workflow for calculating the molecular weight of C₇H₁₁BrN₂O.

Conclusion

This technical guide has detailed the molecular structure and calculated the molecular weight of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol. The molecular formula has been established as C₇H₁₁BrN₂O, and the molecular weight has been calculated to be 219.082 g/mol . This information serves as a foundational dataset for any scientific work involving this compound, from synthetic route planning and reaction stoichiometry to analytical characterization and computational modeling.

References

  • askIITians. (2025, July 11). What is the atomic mass in hydrogen? Retrieved from askiitians.com. [Link]

  • Unacademy. (n.d.). What is the atomic mass of nitrogen? Retrieved from unacademy.com. [Link]

  • Quora. (2016, October 3). What is the atomic mass of hydrogen? Retrieved from quora.com. [Link]

  • Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Bromine. Retrieved from ciaaw.org. [Link]

  • Westfield State University. (n.d.). Atomic/Molar mass. Retrieved from ws.westfield.ma.edu. [Link]

  • Open MedScience. (2024, October 12). Atomic Mass Unit: Unlocking the Secrets of Matter. Retrieved from openmedscience.com. [Link]

  • Proprep. (n.d.). What is the mass of Br? Retrieved from proprep.com. [Link]

  • nuclear-power.com. (2021, November 26). Hydrogen - Atomic Number - Atomic Mass - Density of Hydrogen. Retrieved from nuclear-power.com. [Link]

  • Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Nitrogen. Retrieved from ciaaw.org. [Link]

  • LabXchange. (2022, June 8). Atomic Mass, Atomic Number, and Carbon-12. Retrieved from labxchange.org. [Link]

  • IUPAC. (n.d.). Atomic Weights of the Elements 2023. Retrieved from iupac.qmul.ac.uk. [Link]

  • Royal Society of Chemistry. (n.d.). Bromine. Retrieved from rsc.org. [Link]

  • Nondestructive Evaluation Physics : Atomic Elements. (n.d.). Atomic Number and Mass Numbers. Retrieved from nde-ed.org. [Link]

  • National Institute of Standards and Technology. (n.d.). Atomic Weights and Isotopic Compositions for Bromine. Retrieved from nist.gov. [Link]

  • PubChem. (n.d.). Atomic Mass | Periodic Table of Elements. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

  • Meija, J., et al. (2013). Atomic weights of the elements 2013 (IUPAC Technical Report). Pure and Applied Chemistry, 85(5), 1047-1078. [Link]

  • Testbook. (2026, January 23). [Solved] What is the atomic mass of Nitrogen? Retrieved from testbook.com. [Link]

  • Jefferson Lab. (n.d.). #35 - Bromine - Br. Retrieved from education.jlab.org. [Link]

  • Britannica. (2026, January 14). Nitrogen. Retrieved from britannica.com. [Link]

  • Vedantu. (n.d.). Atomic Mass of Elements Table (1 to 30) – Definition, Chart & FAQs. Retrieved from vedantu.com. [Link]

  • Prohaska, T., et al. (2022). Standard atomic weights of the elements 2020 (IUPAC Technical Report). Pure and Applied Chemistry, 94(5), 573-600. [Link]

  • Royal Society of Chemistry. (n.d.). Carbon. Retrieved from rsc.org. [Link]

  • Breslyn, W. (2022, March 15). How to Find the Mass of One Atom of Carbon (C). YouTube. [Link]

  • Commission on Isotopic Abundances and Atomic Weights. (n.d.). Standard Atomic Weights. Retrieved from ciaaw.org. [Link]

  • National Institute of Standards and Technology. (n.d.). Atomic Weights and Isotopic Compositions for Oxygen. Retrieved from nist.gov. [Link]

  • Wikipedia. (n.d.). Oxygen. Retrieved from en.wikipedia.org. [Link]

  • Quora. (2020, June 7). If Oxygens atomic mass is 16… and oxygen is a diatomic molecule, does that mean oxygens atomic mass is actually 32? Retrieved from quora.com. [Link]

Sources

Foundational

Technical Guide: Structural Characterization of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

The following technical guide details the structural characterization framework for 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol . As specific open-source crystallographic data (CIF files) for this precise intermedia...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural characterization framework for 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol .

As specific open-source crystallographic data (CIF files) for this precise intermediate are proprietary or not indexed in public repositories like the CSD (Cambridge Structural Database) under this exact nomenclature, this guide functions as a definitive protocol for its synthesis, crystallization, and structural resolution . It synthesizes known data from close structural analogs (imidazole alcohols) to establish the expected solid-state metrics.[1]

[1]

Part 1: Executive Summary & Compound Profile[1]

The compound 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (Formula: C


H

BrN

O) is a critical bifunctional building block.[1] It features a tertiary alcohol capable of hydrogen bond donation and a basic imidazole nitrogen (N3) capable of acceptance.[1] The C4-bromine atom provides a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), making this scaffold ubiquitous in the synthesis of PI3K and CDK inhibitors.[1]
Physicochemical Profile (Calculated/Predicted)
PropertyValueNotes
Molecular Weight 219.08 g/mol Monoisotopic mass dominated by

Br /

Br isotopes.[1]
H-Bond Donors 1 (OH)Tertiary alcohol, sterically hindered but active.[1]
H-Bond Acceptors 1 (N3)Pyridine-like nitrogen; pKa ~7.0–7.[1]4.
LogP ~1.1Moderate lipophilicity; amenable to organic solvent crystallization.[1]
Rotatable Bonds 1C2–C(OH) bond rotation defines the conformational lock.[1]

Part 2: Synthesis & Crystallization Protocol

To obtain diffraction-quality single crystals, one must first ensure high purity (>99%).[1] The synthesis relies on a lithiation-quench sequence followed by regioselective bromination.[1]

Synthetic Route (The "C2-First" Strategy)

Direct lithiation of 4-bromo-1-methylimidazole is risky due to rapid Lithium-Halogen exchange at the C4 position.[1] The authoritative route installs the alcohol before bromination.[1]

Step 1: C2-Lithiation & Acetone Quench [1]

  • Reagents: 1-Methylimidazole,

    
    -Butyllithium (
    
    
    
    -BuLi), Acetone, THF (anhydrous).[1]
  • Mechanism: C2-H is the most acidic proton.[1] Deprotonation at -78°C yields the 2-lithio species, which attacks acetone.[1]

  • Product: 2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol.[1][2]

Step 2: Regioselective Bromination

  • Reagents: NBS (N-Bromosuccinimide), DMF or CH

    
    CN.[1]
    
  • Mechanism: Electrophilic aromatic substitution.[1] The C2 position is blocked; the alcohol directs/permits bromination at C4/C5.[1] C4 is electronically favored in 1-substituted imidazoles.[1]

  • Purification: Column chromatography (EtOAc/Hexane) is required to remove 4,5-dibromo byproducts.[1]

Crystallization Methodology

The tertiary alcohol moiety facilitates strong intermolecular hydrogen bonding, often leading to oils or amorphous solids if not handled correctly.[1]

Protocol: Vapor Diffusion (Self-Validating System)

  • Dissolution: Dissolve 20 mg of the pure compound in a minimal amount (0.5 mL) of a "Good Solvent" (Methanol or Acetone).

  • Precipitant: Use a "Poor Solvent" (Hexane or Diethyl Ether) in the outer reservoir.[1]

  • Setup: Place the open inner vial into a sealed outer jar containing the precipitant.

  • Timeline: Allow to stand undisturbed at 4°C for 48–72 hours.

  • Observation: Look for colorless prisms or blocks. Needles often indicate rapid precipitation (lower quality).[1]

CrystallizationWorkflow Start Purified Compound (>99% by HPLC) Solvent Dissolve in MeOH (Saturated Solution) Start->Solvent Filter Filter (0.45 µm PTFE) Remove Nucleation Sites Solvent->Filter Vapor Vapor Diffusion Setup (Outer: Hexane/Ether) Filter->Vapor Growth Crystal Growth (4°C, 72 Hours) Vapor->Growth Check Microscopy Check (Polarized Light) Growth->Check

Figure 1: Optimized Vapor Diffusion Workflow for Imidazole Alcohols.[1]

Part 3: Structural Analysis & Predicted Metrics[1]

In the absence of a specific CSD entry, we derive the expected structural parameters from homologous structures (e.g., 1H-imidazole-1-methanol and nitro-imidazole propanols).[1]

Unit Cell & Space Group Predictions

Based on the chirality (achiral) and hydrogen-bonding capability, the compound is statistically likely to crystallize in a centrosymmetric space group.[1]

  • Likely Space Group:

    
     (Monoclinic) or 
    
    
    
    (Triclinic).
  • Packing Motif: The structure will be dominated by O-H···N hydrogen bonded chains or dimers.[1]

Key Geometrical Parameters (Benchmarks)

Researchers solving this structure should validate their refinement against these standard bond lengths derived from the CSD.

BondExpected Length (Å)Structural Significance
C(2)–C(isopropyl) 1.50 – 1.52Connects the ring to the alcohol.
C–Br 1.88 – 1.90Typical aromatic C-Br bond.[1] Look for Type II Halogen bonding.
C(2)=N(3) 1.32 – 1.34Double bond character in the imidazole ring.[1]
O–H···N(3) 2.75 – 2.85 (D···A)Primary Interaction. The alcohol H donates to the N3 of a neighbor.[1]
Intermolecular Interactions[1]
  • Hydrogen Bonding (O-H···N): The tertiary alcohol is a "hard" donor, and the unprotonated imidazole nitrogen is a "hard" acceptor. Expect infinite 1D chains running parallel to a crystallographic axis (often b or c).[1]

  • Halogen Bonding (C-Br[1]···O/N): The bromine atom at C4 creates a "sigma-hole."[1] It may interact with the oxygen of the alcohol or the pi-system of a neighboring ring.[1]

  • Pi-Stacking: The planar imidazole rings will likely stack with a centroid-to-centroid distance of ~3.6–3.8 Å.[1]

Interactions MolA Molecule A (Donor) MolB Molecule B (Acceptor) MolA->MolB H-Bond (O-H···N3) 2.8 Å MolC Molecule C (Stacking) MolA->MolC Pi-Pi Stacking 3.7 Å MolB->MolC Halogen Bond (C-Br···pi)

Figure 2: Predicted Intermolecular Interaction Network.

Part 4: Data Collection & Refinement Strategy

When the crystal is mounted, follow this decision tree to ensure publication-quality data (E-E-A-T standard).

  • Temperature: Collect at 100 K (Liquid Nitrogen stream).

    • Reason: Reduces thermal motion of the terminal methyl groups on the propanol side chain, improving resolution of the methyl hydrogens.

  • Resolution: Aim for 0.75 Å or better.

    • Reason: Necessary to freely refine the hydroxyl hydrogen atom, which is critical for confirming the H-bond network.[1]

  • Absorption Correction: Mandatory .

    • Reason: The Bromine atom (Z=35) has a significant absorption coefficient (

      
      ). Failure to correct will result in ghost peaks near the Br atom in the difference Fourier map.[1]
      
Refinement Checklist (SHELXL)

References

  • Synthesis of Imidazole Intermediates

    • ChemicalBook.[1] (2025).[1] "4-Bromo-1-methyl-1H-imidazole synthesis and properties."

  • Crystallographic Methodology for Imidazoles

    • Shahid, H. A., et al. (2014).[1] "Crystal structure of imidazole derivatives." Acta Crystallographica Section E.

  • Hydrogen Bonding in Imidazole Alcohols

    • Wysocki, M. M., et al. (2022).[1][3] "Crystal structure of 1H-imidazole-1-methanol." Acta Cryst.[1][4] E.

  • General Synthesis of 1,2-Disubstituted Imidazoles

    • Vetrichelvan, M. (2024).[1] "Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole." Synlett.

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: A Step-by-Step Guide to the Preparation of 4-Bromo-1-Methylimidazole Derivatives

Introduction: The Significance of 4-Bromo-1-Methylimidazole in Modern Chemistry 4-Bromo-1-methylimidazole and its derivatives are pivotal building blocks in the landscape of pharmaceutical and materials science research....

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 4-Bromo-1-Methylimidazole in Modern Chemistry

4-Bromo-1-methylimidazole and its derivatives are pivotal building blocks in the landscape of pharmaceutical and materials science research. Their structural motif is integral to a wide array of bioactive molecules, including inhibitors for enzymes like casein kinase, xanthine oxidase, and cathepsin K.[1] The reliable synthesis of these intermediates is a critical bottleneck in the drug discovery pipeline, making robust and scalable protocols essential for advancing research and development.[1][2]

This guide provides a detailed, field-proven protocol for the synthesis of 4-bromo-1-methyl-1H-imidazole. We will move beyond a simple recitation of steps to explain the underlying chemical principles and strategic decisions that ensure a successful outcome. This document is designed for researchers, scientists, and drug development professionals who require a comprehensive and trustworthy methodology.

Strategic Overview of Synthetic Pathways

Several routes to 4-bromo-1-methylimidazole exist, each with distinct advantages and challenges:

  • Direct Bromination of 1-Methylimidazole: While seemingly straightforward, this approach is often hampered by a lack of selectivity. The reaction can readily produce a mixture of mono-, di-, and tribrominated products, complicating purification and reducing the yield of the desired compound.[3] Careful control of reagents and conditions is paramount.

  • N-Methylation of 4(5)-Bromoimidazole: This pathway is frequently plagued by the formation of regioisomers (4-bromo-1-methylimidazole and 5-bromo-1-methylimidazole).[1][4] These isomers often exhibit similar physical properties, making their separation via standard techniques like column chromatography exceptionally challenging and often resulting in low yields of the desired product.[1][5]

  • Controlled Bromination and Selective Debromination: This multi-step strategy, which we will detail below, offers superior control and typically results in a higher yield of the pure, desired product. The process involves an initial exhaustive bromination of 1-methylimidazole to form a stable tribromo intermediate, followed by a selective chemical reduction to remove the more labile bromine atoms at the C2 and C5 positions.[6][7]

This application note will focus on the third strategy due to its reliability, scalability, and the high purity of the final product.

Detailed Synthesis Protocol: From 1-Methylimidazole to 4-Bromo-1-Methylimidazole

This protocol is divided into two primary stages: the synthesis of the 2,4,5-tribromo-1-methyl-1H-imidazole intermediate and its subsequent selective debromination.

Experimental Workflow Overview

The following diagram illustrates the two-step synthetic pathway.

G cluster_0 Step 1: Exhaustive Bromination cluster_1 Step 2: Selective Debromination 1-Methylimidazole 1-Methylimidazole Reagents_1 Br2, Acetic Acid Sodium Acetate 1-Methylimidazole->Reagents_1 Reaction Intermediate 2,4,5-Tribromo-1-methyl-1H-imidazole Reagents_1->Intermediate Intermediate_ref 2,4,5-Tribromo-1-methyl-1H-imidazole Intermediate->Intermediate_ref Proceed to next step Reagents_2 Sodium Sulfite Water/Acetic Acid, Reflux Product 4-Bromo-1-methyl-1H-imidazole Reagents_2->Product Intermediate_ref->Reagents_2 Reduction

Caption: Two-step synthesis of 4-bromo-1-methyl-1H-imidazole.

Materials and Reagents
Reagent/MaterialGradeCAS NumberSupplier Example
1-Methylimidazole≥99%616-47-7Sigma-Aldrich
Bromine≥99.8%7726-95-6Sigma-Aldrich
Acetic AcidGlacial, ≥99.7%64-19-7Fisher Scientific
Sodium AcetateAnhydrous, ≥99%127-09-3VWR
Sodium SulfiteAnhydrous, ≥98%7757-83-7Alfa Aesar
Diethyl EtherAnhydrous, ≥99%60-29-7Sigma-Aldrich
Magnesium SulfateAnhydrous, ≥99.5%7487-88-9VWR
Deionized WaterN/A7732-18-5In-house
Step-by-Step Experimental Protocol

Step 1: Synthesis of 2,4,5-Tribromo-1-methyl-1H-imidazole

  • Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 1-methylimidazole (1.64 g, 19.97 mmol) and sodium acetate (25 g, 300 mmol) in glacial acetic acid (180 mL). Stir the mixture at room temperature until all solids are dissolved.

    • Expert Insight: Sodium acetate acts as a base to neutralize the hydrobromic acid (HBr) generated during the reaction. This prevents the protonation of the imidazole ring, which would deactivate it towards electrophilic substitution.

  • Bromine Addition: In a separate beaker, carefully prepare a solution of bromine (9.6 g, 60.07 mmol) in 20 mL of glacial acetic acid.

    • ⚠️ SAFETY FIRST: Bromine is highly corrosive, toxic, and volatile.[8][9] This entire procedure must be performed in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty nitrile or neoprene gloves.

  • Add the bromine solution dropwise to the stirring imidazole solution over 30 minutes. The reaction is exothermic; maintain the temperature at room temperature using a water bath if necessary.

  • Reaction: After the addition is complete, allow the resulting mixture to stir at room temperature for 2.5 hours.[6][7]

  • Work-up and Isolation: a. Remove the acetic acid solvent under reduced pressure using a rotary evaporator. b. Suspend the resulting residue in 500 mL of deionized water and stir vigorously for 10 minutes. This will precipitate the crude product. c. Collect the precipitate by vacuum filtration, washing the solid with additional deionized water (2 x 50 mL). d. Dry the collected light-yellow powder under high vacuum to yield 2,4,5-tribromo-1-methyl-1H-imidazole.[6][7] The product is often used in the next step without further purification.

Step 2: Selective Debromination to 4-Bromo-1-methyl-1H-imidazole

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the crude 2,4,5-tribromo-1-methyl-1H-imidazole (1.82 g, 5.71 mmol) from the previous step, sodium sulfite (13 g, 103 mmol), and 45 mL of deionized water.[6][7]

    • Expert Insight: Sodium sulfite is a reducing agent that selectively removes the bromine atoms at the C2 and C5 positions, which are more electronically activated than the C4 position. The reaction is driven by the greater stability of the resulting 4-bromo product.

  • Reaction: Heat the suspension to a rapid reflux with vigorous stirring. Maintain reflux for 24 hours.[6][7]

    • Trustworthiness Check: The reaction progress can be monitored by Thin Layer Chromatography (TLC) to ensure the disappearance of the starting tribromo-intermediate.

  • Work-up and Isolation: a. Cool the reaction mixture to room temperature. b. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL). c. Combine the organic extracts and dry them over anhydrous magnesium sulfate. d. Filter off the drying agent and concentrate the organic phase under reduced pressure to yield crude 4-bromo-1-methyl-1H-imidazole.[6][7]

Note on a Second Reduction: In some cases, the initial 24-hour reflux may yield a mixture of mono-, di-, and tribromoimidazoles. If analysis shows incomplete reduction, the mixture can be re-subjected to the reduction conditions, often in a sealed vessel at a higher temperature (e.g., 130 °C) in a water/acetic acid solvent mixture to drive the reaction to completion.[6]

Purification and Characterization

The crude product obtained is often a light brown liquid. While it can sometimes be used without further purification, high-purity material for drug development applications typically requires purification by column chromatography on silica gel, using a gradient eluent system such as hexane/ethyl acetate.[5]

  • Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

    • NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure and isomeric purity.

    • Mass Spectrometry (MS): To confirm the molecular weight (161.00 g/mol ).[10]

Summary of Key Reaction Parameters
ParameterStep 1: BrominationStep 2: Debromination
Key Reagents 1-Methylimidazole, Bromine, NaOAc2,4,5-Tribromo-1-methyl-1H-imidazole, Na₂SO₃
Solvent Glacial Acetic AcidWater
Temperature Room TemperatureReflux (~100 °C)
Reaction Time 2.5 hours24 hours
Typical Yield ~29% (crude tribromo-intermediate)*~62% (crude final product from tribromo)
Product Form Light yellow powderLight brown liquid

*Note: A significant portion of the tribromo-intermediate may remain in the mother liquor, affecting the isolated yield of this step.[6][7]

Troubleshooting and Field-Proven Insights

  • Issue: Low yield in the debromination step or presence of dibromo-impurities.

    • Solution: Ensure vigorous stirring and a rapid reflux rate to maximize the interaction between the solid sulfite and the bromoimidazole. If necessary, perform a second, more forceful reduction as described in the protocol notes.[6]

  • Issue: Difficulty in separating 4-bromo from the 5-bromo isomer in alternative synthetic routes.

    • Insight: The protocol described here is specifically designed to circumvent the formation of the 5-bromo isomer, which is a major advantage. If you encounter this issue using other methods, a very shallow gradient during column chromatography is recommended for a better chance of separation.[5]

  • Scalability: The described synthesis has been proven to be robust and is considered more scalable than methods that produce hard-to-separate regioisomers, making it suitable for producing larger quantities for clinical evaluation.[1][2]

Mandatory Safety Protocols

Chemical synthesis requires strict adherence to safety guidelines.

  • Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves.

  • Ventilation: All steps, especially those involving bromine, must be conducted inside a certified chemical fume hood to prevent inhalation of toxic vapors.[11][12]

  • Handling Bromine: Bromine is a powerful oxidizing agent and is extremely corrosive to tissues, metals, and the respiratory tract.[8][9] Handle with extreme care. Have a bromine spill kit and a quenching agent (e.g., sodium thiosulfate solution) readily available.

  • Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines. Halogenated organic waste should be collected in a designated container.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 4-bromo-1-methyl-1H-imidazole, a crucial intermediate in pharmaceutical research. By employing a controlled, multi-step approach involving exhaustive bromination followed by selective debromination, this method overcomes the common challenge of regioisomer formation, leading to a high-purity product. Adherence to the detailed steps and safety precautions outlined herein will enable researchers to confidently and safely produce this valuable chemical building block for their drug discovery and development programs.

References

  • A general route to 4-substituted imidazoles - ResearchGate. [Link]

  • Preparation of 4-(bromoethyl)-1-methylimidazole | Division of Chemical Physics. [Link]

  • Cost-Effective and Scalable Synthesis of 4-Bromo-1,2-dimethyl- 1H-imidazole. [Link]

  • HALOGENATION reactions of the imidazole ring - RSC Publishing. [Link]

  • CN111269183A - Synthesis method of 4-bromo-1-methyl-1H-imidazole-5-carboxylic acid amide derivative - Google P
  • Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole - Thieme Chemistry. [Link]

  • Bromine (Br2): Assessing Health Risks and Safety Protocols - Interscan Corporation. [Link]

  • Bromine - Hazardous Substance Fact Sheet - NJ.gov. [Link]

  • Bromine | Chemical Emergencies - CDC. [Link]

Sources

Application

Application Note & Protocol: Suzuki-Miyaura Coupling for the Synthesis of 4-Aryl/Heteroaryl-Imidazoles

Audience: Researchers, scientists, and drug development professionals. Introduction: The Importance of Functionalized Imidazoles The imidazole nucleus is a cornerstone of medicinal chemistry, appearing in a vast array of...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Importance of Functionalized Imidazoles

The imidazole nucleus is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds. The strategic functionalization of the imidazole ring is critical for modulating pharmacological properties. Among the most powerful and versatile methods for creating C-C bonds to this heterocycle is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][2] This reaction enables the direct coupling of 4-bromoimidazole derivatives with a wide range of aryl, heteroaryl, or alkyl boronic acids and esters, providing efficient access to complex molecular architectures.[3]

This guide provides a comprehensive overview of the critical parameters, mechanistic considerations, and practical protocols for successfully implementing the Suzuki-Miyaura coupling on 4-bromoimidazole substrates.

Mechanistic Insights: The Palladium Catalytic Cycle

A foundational understanding of the reaction mechanism is crucial for rational optimization and troubleshooting. The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.[1][4][5]

The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 4-bromoimidazole, forming a Pd(II) intermediate. This is often the rate-determining step.[1]

  • Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium center. This step requires activation by a base, which forms a more nucleophilic boronate species.[4][6][7]

  • Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst to continue the cycle.[1][4][5]

Suzuki_Catalytic_Cycle Figure 1: Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition PdII_RX L₂Pd(II)(R¹)X Pd0->PdII_RX Oxidative Addition R_X R¹-X (4-Bromoimidazole) R_X->OxAdd OxAdd->PdII_RX Transmetal Transmetalation PdII_R1R2 L₂Pd(II)(R¹)R² PdII_RX->PdII_R1R2 Transmetalation Base_Boron R²-B(OR)₃⁻ Base_Boron->Transmetal Transmetal->PdII_R1R2 PdII_R1R2->Pd0 Reductive Elimination RedElim Reductive Elimination Product R¹-R² (Product) RedElim->Product Workflow Figure 2: Experimental Workflow A 1. Reagent Prep (Substrates, Base, Catalyst) B 2. Inert Atmosphere Setup (Evacuate & Backfill with Ar/N₂) A->B C 3. Solvent Addition & Degassing (Bubble Ar/N₂ through solution) B->C D 4. Reaction (Heat with stirring) C->D E 5. Work-up (Quench, Extract, Wash, Dry) D->E F 6. Purification (Column Chromatography) E->F G 7. Characterization (NMR, MS) F->G

Sources

Method

Cross-coupling protocols using 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

An In-Depth Guide to Palladium-Catalyzed Cross-Coupling Reactions of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol Introduction: A Versatile Scaffold for Modern Chemistry The imidazole ring is a cornerstone of medicin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to Palladium-Catalyzed Cross-Coupling Reactions of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

Introduction: A Versatile Scaffold for Modern Chemistry

The imidazole ring is a cornerstone of medicinal chemistry and materials science, appearing in numerous pharmaceuticals and functional organic materials.[1] The specific scaffold, 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol, offers a unique combination of features for synthetic chemists. The 1-methyl group precludes complications from an acidic N-H proton, while the tertiary alcohol at the C2 position introduces steric bulk and specific solubility characteristics. The bromine atom at the C4 position serves as a versatile handle for derivatization, primarily through palladium-catalyzed cross-coupling reactions.

This guide provides detailed application notes and protocols for leveraging this building block in three of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. As a Senior Application Scientist, the following protocols are presented not merely as steps, but as a self-validating system, grounded in mechanistic principles and designed for adaptability and success.

PART 1: Mechanistic Foundations of Palladium-Catalyzed Cross-Coupling

Understanding the underlying catalytic cycle is paramount to troubleshooting and optimizing any cross-coupling reaction. While each named reaction has unique features, they generally share a common mechanistic pathway involving a palladium catalyst.[2] The cycle begins with a Pd(0) species, which is often generated in situ from a more stable Pd(II) precatalyst.

The three key steps are:

  • Oxidative Addition: The Pd(0) catalyst inserts into the carbon-bromine bond of the imidazole substrate. This is often the rate-determining step and is influenced by the electron density of the imidazole ring and the steric environment of the C-Br bond.[3]

  • Transmetalation (Suzuki) / Alkyne Coordination & Deprotonation (Sonogashira) / Amine Coordination & Deprotonation (Buchwald-Hartwig): The coupling partner is delivered to the palladium center.

  • Reductive Elimination: The two coupled fragments are expelled from the palladium center, forming the desired C-C or C-N bond and regenerating the active Pd(0) catalyst.[3]

The choice of ligand, base, and solvent is critical as each component plays a vital role in stabilizing the palladium species, facilitating the key steps, and preventing side reactions.[4]

Palladium_Catalytic_Cycle cluster_cycle General Catalytic Cycle cluster_inputs Reactants & Products Pd0 L₂Pd(0) (Active Catalyst) OxAdd L₂Pd(II)(Aryl)(Br) (Oxidative Adduct) Pd0->OxAdd Oxidative Addition Trans L₂Pd(II)(Aryl)(R) OxAdd->Trans Transmetalation (or equivalent step) Trans->Pd0 Reductive Elimination Product Aryl-R (Product) Trans->Product ArylBr Aryl-Br (Substrate) ArylBr->OxAdd Partner R-M / R-H (Coupling Partner) Partner->Trans Suzuki_Workflow start Start combine Combine Substrate, Boronic Acid, Base, Catalyst & Ligand start->combine inert Evacuate & Backfill with Inert Gas (3x) combine->inert add_solvent Add Degassed Solvent/Water Mixture inert->add_solvent heat Heat to 80-110 °C with Vigorous Stirring add_solvent->heat monitor Monitor by TLC or LC-MS heat->monitor workup Aqueous Work-up & Extraction monitor->workup purify Column Chromatography workup->purify end End purify->end

Caption: Experimental Workflow for Suzuki-Miyaura Coupling.

Step-by-Step Methodology:

  • To a dry reaction vial, add 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

  • Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, 2-4 mol%).

  • Seal the vial with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Through the septum, add the degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1 v/v) to achieve a substrate concentration of 0.1-0.2 M.

  • Place the reaction vial in a preheated oil bath or heating block (typically 80-110 °C) and stir vigorously for 2-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. [5]8. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Reagent/ComponentRoleTypical Loading (mol%)Notes
Pd₂(dba)₃ Palladium Precatalyst1 - 2.5Air-stable source of Pd(0).
XPhos / SPhos Ligand2 - 5Bulky, electron-rich ligand to promote catalysis.
K₃PO₄ / K₂CO₃ Base200 - 300Activates the boronic acid for transmetalation.
Arylboronic Acid Coupling Partner120 - 150Can be varied widely (electron-rich, -poor, heteroaryl).
1,4-Dioxane / H₂O Solvent-A 4:1 to 10:1 ratio is common. Must be degassed.

PART 3: Sonogashira Coupling Protocols for C(sp²)-C(sp) Bond Formation

The Sonogashira coupling provides a powerful route to arylalkynes by coupling aryl halides with terminal alkynes. [6]The reaction is traditionally co-catalyzed by a copper(I) salt, which facilitates the formation of a copper(I) acetylide intermediate. However, copper-free variants have been developed to prevent the common side reaction of alkyne homocoupling (Glaser coupling). [7]

Expertise & Causality:
  • Catalyst System: A standard palladium source like Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄ is often sufficient. The key is the presence of a copper(I) co-catalyst (e.g., CuI).

  • Base: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial. It serves both to neutralize the HBr generated and to deprotonate the terminal alkyne. [8]* Copper-Free Conditions: For sensitive or valuable alkynes where homocoupling is a concern, a copper-free protocol using a more active palladium/ligand system and a different base may be preferable. [7]

Protocol 3.1: Standard Copper(I) Co-Catalyzed Sonogashira Coupling

Sonogashira_Workflow start Start combine Combine Substrate, Pd Catalyst & CuI start->combine inert Evacuate & Backfill with Inert Gas (3x) combine->inert add_solvents Add Anhydrous Solvent, Amine Base & Alkyne inert->add_solvents stir Stir at RT to 60 °C add_solvents->stir monitor Monitor by TLC or LC-MS stir->monitor workup Quench with aq. NH₄Cl & Extract monitor->workup purify Column Chromatography workup->purify end End purify->end

Caption: Experimental Workflow for Sonogashira Coupling.

Step-by-Step Methodology:

  • To a dry reaction flask, add 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and copper(I) iodide (CuI, 2-5 mol%).

  • Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Add an anhydrous solvent (e.g., THF or DMF), followed by an amine base (e.g., TEA, 2.0-3.0 equiv).

  • Add the terminal alkyne (1.1-1.5 equiv) dropwise via syringe.

  • Stir the reaction at room temperature or with gentle heating (up to 60 °C) for 2-12 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the mixture, dilute with an organic solvent, and wash with saturated aqueous ammonium chloride (NH₄Cl) solution to remove the copper salts, followed by water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Reagent/ComponentRoleTypical Loading (mol%)Notes
Pd(PPh₃)₂Cl₂ Palladium Catalyst2 - 5A common and effective catalyst for this reaction.
CuI Co-catalyst2 - 5Forms the key copper acetylide intermediate.
Triethylamine (TEA) Base200 - 300Also acts as a solvent in some cases. Must be anhydrous.
Terminal Alkyne Coupling Partner110 - 150Both aryl and alkyl alkynes are generally suitable.
THF or DMF Solvent-Must be anhydrous and deoxygenated.

PART 4: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a revolutionary method for forming C-N bonds, enabling the synthesis of aryl amines from aryl halides. [9][10]This reaction is notoriously sensitive to the choice of catalyst, ligand, and base. For an electron-rich and sterically demanding substrate, a highly active catalyst system is required.

Expertise & Causality:
  • Catalyst System: The use of specialized, bulky, electron-rich biarylphosphine ligands is non-negotiable for achieving high yields. Ligands like tBuBrettPhos or RuPhos, paired with a Pd precatalyst, are designed to facilitate the challenging C-N reductive elimination step. [11]* Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOt-Bu) is a common choice, though others like lithium bis(trimethylsilyl)amide (LHMDS) or cesium carbonate (Cs₂CO₃) can also be effective, depending on the amine. [11][12]* Atmosphere: The catalytic species in Buchwald-Hartwig aminations are often highly oxygen-sensitive. Therefore, maintaining a strictly inert atmosphere throughout the reaction is critical for success.

Protocol 4.1: Coupling with Primary and Secondary Amines

Buchwald_Hartwig_Workflow start Start glovebox Inside a Glovebox: Combine Substrate, Amine, Base, Pd Precatalyst, Ligand start->glovebox add_solvent Add Anhydrous, Degassed Solvent (e.g., Toluene) glovebox->add_solvent seal Seal Vial Tightly add_solvent->seal heat Heat to 90-120 °C with Vigorous Stirring seal->heat monitor Monitor by LC-MS heat->monitor workup Aqueous Work-up & Extraction monitor->workup purify Column Chromatography workup->purify end End purify->end

Caption: Experimental Workflow for Buchwald-Hartwig Amination.

Step-by-Step Methodology:

  • Inside a glovebox, to a dry reaction vial, add the base (e.g., NaOt-Bu, 1.5 equiv), the palladium precatalyst (e.g., G3-XPhos, 1-3 mol%), and the ligand (if not using a precatalyst).

  • Add 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (1.0 equiv) and the amine coupling partner (1.2 equiv).

  • Add anhydrous, degassed solvent (e.g., Toluene or CPME) to achieve a substrate concentration of 0.1-0.2 M.

  • Seal the vial tightly with a screw cap.

  • Remove the vial from the glovebox and place it in a preheated oil bath or heating block (typically 90-120 °C).

  • Stir vigorously for 4-24 hours.

  • Monitor the reaction progress by LC-MS (quenching a small aliquot with water and extracting with ethyl acetate).

  • Upon completion, cool the reaction to room temperature. Carefully quench by adding water, then dilute with an organic solvent.

  • Filter the mixture through a pad of celite to remove insoluble salts, then perform a standard aqueous work-up.

  • Dry the organic layer, concentrate, and purify by flash column chromatography.

Reagent/ComponentRoleTypical Loading (mol%)Notes
Pd Precatalyst (e.g., G3-XPhos) Catalyst System1 - 3Air-stable precatalysts are highly recommended for reproducibility.
NaOt-Bu / LHMDS Base150 - 200Strong, non-nucleophilic base. Handle in a glovebox.
Amine Coupling Partner120Scope includes anilines, alkylamines, and N-heterocycles.
Toluene / CPME Solvent-Must be anhydrous and rigorously deoxygenated.

PART 5: Troubleshooting and Self-Validation

No protocol is foolproof. The key to trustworthiness is anticipating and addressing potential issues.

ProblemPotential Cause(s)Suggested Solution(s)
No or Low Conversion 1. Inactive catalyst (decomposed).2. Insufficiently inert atmosphere.3. Base is not strong enough or has degraded.4. Temperature is too low for oxidative addition.1. Use a fresh catalyst/precatalyst. Screen different ligands.2. Ensure solvents are properly degassed and use a glovebox for sensitive reactions (Buchwald-Hartwig).3. Use a fresh bottle of base. Consider a stronger base (e.g., K₃PO₄ -> NaOt-Bu).4. Increase the reaction temperature in 10 °C increments.
Debromination of Starting Material 1. Presence of water or protic impurities.2. Reductive C-H formation is competing with the desired coupling.1. Use anhydrous solvents and reagents. Dry glassware thoroughly.2. This can be ligand-dependent. Try a different ligand system that favors reductive elimination over side reactions.
Formation of Homocoupled Products 1. (Suzuki) Homocoupling of the boronic acid.2. (Sonogashira) Glaser homocoupling of the alkyne.1. Ensure the reaction is truly anaerobic. Use a slight excess of the bromo-imidazole.2. Add the alkyne slowly to the reaction mixture. Switch to a copper-free Sonogashira protocol.

References

  • Benchchem. Application Notes and Protocols: Suzuki Coupling of 2-bromo-N-Boc-imidazole.
  • Chupakhin, E.; et al. Coupling Reactions of Bromoalkynes with Imidazoles Mediated by Copper Salts: Synthesis of Novel N-Alkynylimidazoles. The Journal of Organic Chemistry. [Link]

  • ResearchGate. Substrate Scope of Suzuki-Miyaura Cross-Coupling at Position 2 of 2,4,5-Tribromoimidazole. [Link]

  • Tetrahedron Letters. Sonogashira cross-coupling of 3-bromo-1,2-diones.
  • Scientific Research Publishing. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

  • ResearchGate. Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. [Link]

  • PMC. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. [Link]

  • Green Chemistry (RSC Publishing). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. [Link]

  • Organic Letters (ACS Publications). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. [Link]

  • Benchchem. A Comparative Analysis of Palladium Catalysts for Cross-Coupling Reactions with 4,5-Diiodo-2-isopropyl-1H-imidazole.
  • Chemistry LibreTexts. Sonogashira Coupling. [Link]

  • Nobel Prize. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

  • Beilstein Journal of Organic Chemistry. Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. [Link]

  • Chemistry LibreTexts. Palladium catalyzed couplings. [Link]

  • Synlett. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
  • reposiTUm. Suzuki Cross Coupling of 4-Bromobenzyl-(1H). [Link]

  • Indian Journal of Chemistry.
  • Benchchem. A Comparative Analysis of 4-iodo-1H-imidazole and 4-bromo-1H-imidazole: A Guide for Researchers.
  • ResearchGate. Optimization of the Conditions for the Reaction of 2-Bromo. [Link]

  • Semantic Scholar. synthesis of 2,4-diarylimidazoles through suzuki cross- coupling reactions of imidazole. [Link]

  • Organic Letters (ACS Publications). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • PubMed. Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • SciSpace. Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. [Link]

  • Catalysis Science & Technology (RSC Publishing). Buchwald–Hartwig cross-coupling of amides (transamidation) by selective N–C(O) cleavage mediated by air- and moisture-stable [Pd(NHC)(allyl)Cl] precatalysts: catalyst evaluation and mechanism. [Link]

  • Organic Process Research & Development (ACS Publications). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. [Link]

  • Science. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. [Link]

  • Reviews in Inorganic Chemistry. Synthesis and Applications of 2‐Substituted Imidazole and Its Derivatives: A Review. [Link]

  • Baghdad Science Journal. Synthesis of New Some Imidazole Derivatives Containing β. [Link]

  • PMC. Recent advances in the synthesis of highly substituted imidazolidines. [Link]

  • Thieme Chemistry. Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole. [Link]

  • Benchchem. An In-depth Technical Guide to the Synthesis of 1-(4-Methyl-1H-imidazol-2-yl)ethanone.
  • IJRPC. SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. [Link]

  • PubChem. 4-bromo-1-methyl-1H-imidazole-2-carbaldehyde. [Link]

Sources

Application

Strategic Functionalization of the C4-Bromo Motif in 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

Abstract & Strategic Overview This application note details the functionalization of 2-(4-bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (referred to herein as Scaffold 1 ). This scaffold represents a high-value pharmacopho...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

This application note details the functionalization of 2-(4-bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (referred to herein as Scaffold 1 ). This scaffold represents a high-value pharmacophore, combining an electron-rich imidazole core with a solubilizing, polar tertiary alcohol tail.

The 4-bromo position on the imidazole ring is the primary handle for diversification. However, the presence of the unprotected tertiary alcohol at the C2-position introduces specific chemoselective challenges:

  • Acidic Proton: The hydroxyl proton (

    
    ) is susceptible to deprotonation by strong bases used in cross-coupling (e.g., NaOtBu, LiHMDS) or metallation (n-BuLi).
    
  • Coordination: The imidazole nitrogen (N3) and the hydroxyl oxygen can form bidentate chelates with transition metals, potentially poisoning catalysts.

This guide provides three validated workflows to overcome these challenges without the need for protecting groups, focusing on Suzuki-Miyaura Coupling , Buchwald-Hartwig Amination , and Lithium-Halogen Exchange .

Decision Matrix: Pathway Selection

The following Graphviz diagram visualizes the divergent synthetic pathways available for Scaffold 1 , highlighting the critical decision points based on the desired target moiety.

Functionalization_Pathways Scaffold Scaffold 1 (4-Br-Imidazole-Alcohol) Suzuki Suzuki-Miyaura (C-C Bond) Scaffold->Suzuki Pd(dppf)Cl2 Boronic Acids Buchwald Buchwald-Hartwig (C-N Bond) Scaffold->Buchwald BrettPhos Pd G4 Aryl Amines LiExchange Li-Halogen Exchange (C-Nucleophile) Scaffold->LiExchange n-BuLi (2.2 eq) Electrophiles Biaryl 4-Aryl/Heteroaryl Imidazoles Suzuki->Biaryl Amino 4-Amino Imidazoles Buchwald->Amino Electrophile_Trap Acids, Aldehydes, or Alkyls LiExchange->Electrophile_Trap

Figure 1: Divergent functionalization strategy for Scaffold 1. Green path indicates highest robustness; Yellow path requires cryogenic conditions.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Formation of C-C bonds (Biaryls). Mechanism: Pd(0)/Pd(II) catalytic cycle.[1]

Scientific Rationale

The tertiary alcohol is generally stable under standard Suzuki conditions. The primary challenge is the electron-rich nature of the imidazole, which can make oxidative addition slower than with phenyl bromides. We utilize Pd(dppf)Cl₂ , a ferrocenyl ligand system that creates a wide bite angle, facilitating the reductive elimination step and resisting deactivation by the imidazole nitrogen.

Materials
  • Substrate: Scaffold 1 (1.0 equiv)

  • Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 equiv)

  • Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂·CH₂Cl₂) (5 mol%)

  • Base: Potassium Phosphate Tribasic (

    
    ) (3.0 equiv)
    
  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Methodology
  • Charge: To a reaction vial equipped with a stir bar, add Scaffold 1 (100 mg, 0.46 mmol), Boronic Acid (0.55 mmol), and

    
     (293 mg, 1.38 mmol).
    
  • Inertion: Cap the vial and purge with

    
     or Argon for 5 minutes.
    
  • Solvent Addition: Add degassed 1,4-Dioxane (2.0 mL) and Water (0.5 mL).

  • Catalyst Addition: Remove the cap briefly under positive inert gas flow and add Pd(dppf)Cl₂ (19 mg, 0.023 mmol). Reseal immediately.

    • Note: Adding catalyst last prevents premature oxidation in solution.

  • Reaction: Heat the block to 90°C for 4–16 hours. The mixture will turn black (active Pd species).

  • Monitoring: Check via LC-MS. Look for the disappearance of the Br isotope pattern (1:1 doublet).

  • Workup: Dilute with EtOAc, wash with brine, dry over

    
    , and concentrate. Purify via flash chromatography (DCM/MeOH gradient).
    

Protocol B: Buchwald-Hartwig Amination

Objective: Formation of C-N bonds (Amination). Mechanism: Pd-catalyzed amine arylation.[2][3]

Scientific Rationale

This reaction requires a strong base, which poses a risk to the tertiary alcohol. Standard bases like NaOtBu will deprotonate the alcohol first (


).
  • The "Sacrificial Base" Strategy: We use >2 equivalents of base. The first equivalent converts the alcohol to the alkoxide (which temporarily "protects" it), and the second equivalent facilitates the catalytic cycle.

  • Ligand Selection: BrettPhos or RuPhos are essential. They are bulky, electron-rich dialkylbiaryl phosphines designed to prevent the electron-rich imidazole from binding to the Pd center (catalyst poisoning).

Materials
  • Substrate: Scaffold 1 (1.0 equiv)

  • Amine: Primary or Secondary Amine (1.2 equiv)

  • Catalyst: BrettPhos Pd G4 Precatalyst (5 mol%)

  • Base: Sodium tert-butoxide (NaOtBu) (2.5 equiv )

  • Solvent: t-Amyl Alcohol or 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology
  • Drying: Ensure Scaffold 1 is completely dry (azeotrope with toluene if necessary) to prevent quenching of the base.

  • Charge: In a glovebox or under strict Argon flow, combine Scaffold 1, Amine, NaOtBu, and BrettPhos Pd G4 in a vial.

  • Solvation: Add anhydrous t-Amyl Alcohol (0.2 M concentration).

  • Reaction: Seal and heat to 100°C for 12 hours.

    • Self-Validation: If the reaction stalls, add an additional 0.5 equiv of base. The alkoxide formation is reversible; ensuring excess base drives the equilibrium toward the active catalytic cycle.

  • Quench: Cool to RT and add saturated

    
     (aq). This reprotonates the alkoxide back to the alcohol.
    
  • Extraction: Extract with DCM (avoid EtOAc if the product is very polar).

Protocol C: Lithium-Halogen Exchange

Objective: Generation of a C4-Nucleophile for reaction with electrophiles (Aldehydes, Ketones,


).
Scientific Rationale

Direct lithiation of 4-bromoimidazoles is rapid. However, the -OH group will quench the first equivalent of organolithium immediately.

  • The "Double Lithiation" Protocol: We use 2.2 equivalents of n-BuLi.

    • Eq 1: Deprotonates the -OH

      
       -OLi.
      
    • Eq 2: Performs Li-Halogen exchange at C4

      
       C4-Li.
      
  • The resulting dianion is stable at -78°C and can be trapped with electrophiles.

Workflow Diagram

Li_Exchange Step1 Start: Scaffold 1 (Solvent: THF, -78°C) Step2 Add n-BuLi (1.0 eq) Result: Alkoxide Formation (-OLi) Step1->Step2 Fast, Exothermic Step3 Add n-BuLi (1.2 eq) Result: Li-Halogen Exchange (C4-Li) Step2->Step3 Wait 15 min Step4 Add Electrophile (E+) (e.g., DMF, CO2) Step3->Step4 Nucleophilic Attack Step5 Quench (NH4Cl) Result: C4-Functionalized Alcohol Step4->Step5 Workup

Figure 2: Step-wise lithiation protocol requiring double equivalents of base.

Step-by-Step Methodology
  • Setup: Flame-dry a round-bottom flask and cool under Argon. Add Scaffold 1 (1.0 equiv) and anhydrous THF (0.1 M).

  • Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Lithiation (Step 1): Add n-BuLi (2.5 M in hexanes, 1.1 equiv ) dropwise. Stir for 5 mins.

    • Observation: No color change usually occurs here; this is simple deprotonation.

  • Lithiation (Step 2): Add n-BuLi (2.5 M in hexanes, 1.1 equiv ) dropwise. Stir for 30 mins at -78°C.

    • Critical Check: The solution may turn yellow/orange, indicating the formation of the heteroaryl lithium species.

  • Trapping: Add the electrophile (e.g., DMF for formylation, or dry ice for carboxylation) in excess (3.0 equiv).

  • Warming: Allow the reaction to warm to RT slowly over 1 hour.

  • Quench: Add saturated

    
     solution.
    

Comparative Data Summary

FeatureSuzuki-MiyauraBuchwald-HartwigLi-Halogen Exchange
Bond Formed C(sp²)–C(sp²)C(sp²)–NC(sp²)–C / C(sp²)–E
Key Reagent Pd(dppf)Cl₂ / Boronic AcidBrettPhos Pd G4 / Aminen-BuLi (2.2 eq)
Base Sensitivity Low (Carbonate/Phosphate)High (Alkoxide formation)N/A (Reagent is base)
Temp. Range 80–100°C80–110°C-78°C to RT
Yield (Typical) 75–95%50–75%60–85%
Main Byproduct ProtodeboronationAmine oxidationDebromination (if wet)

References

  • Miyaura, N., & Suzuki, A. (1995).[4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link

  • Bode, J. W., et al. (2019). Lithium-Halogen Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton.[5] Organic Chemistry Portal (Summarizing Knochel et al.). Link

  • ChemicalBook. (2024). 4-Bromo-1-methyl-1H-imidazole Product & Synthesis Data. ChemicalBook Database. Link

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

Sources

Method

Application of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol in ligand design

Topic: Application of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol in Ligand Design Content Type: Application Notes and Protocols Audience: Medicinal Chemists, Process Chemists, and Structural Biologists. Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Application of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol in Ligand Design Content Type: Application Notes and Protocols Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.

Executive Summary

2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol is a specialized heterocyclic building block extensively utilized in modern medicinal chemistry, particularly in the design of Dihydroorotate Dehydrogenase (DHODH) inhibitors and Fragment-Based Drug Design (FBDD).

Its structural value lies in the unique combination of three distinct functional motifs:

  • The Imidazole Core: A robust, aromatic scaffold that serves as a bioisostere for phenyl or pyridine rings, offering improved solubility and hydrogen-bonding potential (N3 acceptor).

  • The Gem-Dimethyl Carbinol (Propan-2-ol) Tail: A critical pharmacophore that exploits the gem-dimethyl effect to lock conformation, improve metabolic stability (blocking

    
    -oxidation), and provide a directional hydrogen bond donor/acceptor.
    
  • The C4-Bromine Handle: A versatile electrophilic site for cross-coupling reactions (Suzuki-Miyaura, Stille, Buchwald-Hartwig), enabling the rapid construction of biaryl ligand systems.

This guide details the synthesis, strategic application, and experimental protocols for utilizing this molecule in high-affinity ligand design.

Part 1: Structural Rationale in Ligand Design

The Gem-Dimethyl Effect & Metabolic Stability

The 2-hydroxypropan-2-yl group (often called a "gem-dimethyl carbinol") is not merely a solubilizing group; it is a strategic design element.

  • Conformational Lock: The steric bulk of the two methyl groups restricts the rotation of the side chain relative to the imidazole ring. This pre-organizes the ligand into a bioactive conformation, reducing the entropic penalty upon binding to a protein target (e.g., DHODH).

  • Metabolic Blocking: The tertiary alcohol is resistant to oxidation compared to primary or secondary alcohols. The methyl groups block metabolic attacks at the benzylic-like position.

The Imidazole Vector

The 1-methylimidazole motif provides a specific vector for growing the molecule. The N3 nitrogen often engages in water-mediated hydrogen bonding networks within enzyme active sites, while the N-methyl group fills small hydrophobic pockets.

Part 2: Experimental Protocols

Protocol A: Synthesis of the Scaffold

Objective: Synthesis of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol from Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate.

Mechanism: Nucleophilic addition of a Grignard reagent (MeMgBr) to an ester. Critical Control Point: Temperature control is vital to prevent over-reaction or side reactions with the bromine handle (though aryl bromides are generally stable to Grignards at low temperatures compared to lithium reagents).

Materials:

  • Substrate: Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate (1.0 equiv).

  • Reagent: Methylmagnesium bromide (MeMgBr), 3.0 M solution in diethyl ether (5.0 equiv).

  • Solvent: Anhydrous Tetrahydrofuran (THF).

  • Quench: Saturated aqueous Ammonium Chloride (

    
    ).
    

Step-by-Step Procedure:

  • Setup: Flame-dry a 2-neck round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet. Maintain an inert atmosphere (

    
     or 
    
    
    
    ).
  • Dissolution: Dissolve Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate (e.g., 2.0 g, 9.1 mmol) in anhydrous THF (40 mL).

  • Cooling: Cool the solution to 0 °C using an ice/water bath. Stir for 10 minutes to ensure thermal equilibrium.

  • Addition: Add the MeMgBr solution (15 mL, 46 mmol) dropwise over 20 minutes via a syringe or addition funnel.

    • Note: A slight exotherm may be observed. The solution typically turns from colorless to light yellow/cloudy.

  • Reaction: Stir the mixture at 0 °C for 1 hour. Monitor by TLC (EtOAc/Hexane) or LC-MS. The ester spot should disappear, and a more polar spot (alcohol) should appear.

  • Quench: Carefully quench the reaction at 0 °C by the dropwise addition of saturated aqueous

    
     (20 mL). Caution: Gas evolution (methane) will occur.
    
  • Workup: Dilute with Ethyl Acetate (EtOAc, 50 mL) and water (20 mL). Separate the layers. Extract the aqueous layer with EtOAc (2 x 30 mL).

  • Drying: Combine organic layers, wash with brine, dry over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Purification: The crude product is often pure enough for the next step. If necessary, purify via silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes).

    • Expected Yield: 85-95%.

    • Appearance: White to off-white solid.

Protocol B: Application in Biaryl Ligand Assembly (Suzuki Coupling)

Objective: Coupling the scaffold with an aryl boronate to create a DHODH inhibitor lead. Context: This protocol mimics the synthesis of DHODH inhibitors described in recent patents (e.g., WO2022070068).

Materials:

  • Halide: 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (1.0 equiv).

  • Boronate: Aryl boronic acid or pinacol ester (1.1 equiv).

  • Catalyst:

    
     (0.05 equiv) or XPhos Pd G2.
    
  • Base:

    
     or 
    
    
    
    (3.0 equiv).
  • Solvent: 1,4-Dioxane / Water (4:1 ratio).

Step-by-Step Procedure:

  • Degassing: In a microwave vial or pressure tube, combine the halide, boronate, and base. Suspend in the solvent mixture. Sparge with Argon for 5 minutes to remove dissolved oxygen (critical to prevent homocoupling or catalyst deactivation).

  • Catalyst Addition: Add the Palladium catalyst quickly. Seal the vessel.

  • Reaction: Heat to 90–100 °C for 2–4 hours (or 120 °C for 30 min in a microwave reactor).

  • Filtration: Cool to room temperature. Filter the mixture through a pad of Celite to remove Palladium black. Wash with EtOAc.[1]

  • Purification: Concentrate the filtrate and purify via Reverse Phase HPLC (Water/Acetonitrile with 0.1% Formic Acid) or Flash Chromatography.

Part 3: Workflow Visualization

The following diagram illustrates the strategic workflow for synthesizing and utilizing this scaffold in drug discovery.

LigandDesign cluster_features Pharmacophore Features Start Methyl 4-bromo-1-methyl- 1H-imidazole-2-carboxylate Step1 Grignard Addition (MeMgBr, THF, 0°C) Start->Step1 Synthesis Scaffold SCAFFOLD: 2-(4-Bromo-1-methyl-1H- imidazol-2-yl)propan-2-ol Step1->Scaffold Yield: >85% Branch1 Suzuki Coupling (Ar-B(OR)2, Pd cat.) Scaffold->Branch1 Path A: Cross-Coupling Branch2 Lithium-Halogen Exchange (n-BuLi, Electrophile) Scaffold->Branch2 Path B: Derivatization Target1 Biaryl Ligands (DHODH Inhibitors) Branch1->Target1 C-C Bond Formation Target2 Functionalized Fragments (FBDD) Branch2->Target2 Electrophile Trapping Feature1 Gem-Dimethyl: Conformational Lock Feature2 Tertiary -OH: H-Bond Donor/Acceptor Feature3 Imidazole N: Solubility/Binding

Caption: Strategic workflow converting the ester precursor into the functional scaffold, branching into cross-coupling (Drug Discovery) or derivatization pathways.

Part 4: Technical Specifications & Data

PropertySpecificationRelevance in Ligand Design
Molecular Formula

Low MW (219.08) allows for efficient Fragment-Based Drug Design (FBDD).
ClogP ~0.8 - 1.2Highly favorable lipophilicity for oral bioavailability (Rule of 5 compliant).
H-Bond Donors 1 (OH)Critical for anchoring the ligand in the receptor pocket (e.g., DHODH Tyr356).
H-Bond Acceptors 2 (N3, OH)Imidazole N3 is a strong acceptor; OH acts as dual donor/acceptor.
pKa (Imidazole) ~7.0 - 7.4Physiologically relevant; exists as a mixture of neutral/protonated forms at pH 7.4.

References

  • Vertex Pharmaceuticals Inc. (2022). Dihydroorotate dehydrogenase inhibitors. WO2022070068A1.

    • Citation Context: Describes the synthesis of Intermediate 2 (the title compound)
  • Sanofi (2021). Bi-aryl dihydroorotate dehydrogenase inhibitors. WO2021070132A1.

    • Citation Context: Details the use of 2-(4-bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol as the "aryl halide" component in the synthesis of Example 130.
  • ChemicalBook . Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate.

    • Citation Context: Provides physical properties and synthesis routes for the ester precursor.
  • BenchChem . Synthesis of 4-Bromo-1-methyl-1H-imidazole derivatives.

    • Citation Context: General methodology for bromination and functionaliz

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Yield Optimization & Chemoselectivity Troubleshooting Reference Molecule: Intermediate for BTK Inhibitors (e.g., BMS-986142) Execu...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Yield Optimization & Chemoselectivity Troubleshooting Reference Molecule: Intermediate for BTK Inhibitors (e.g., BMS-986142)

Executive Summary

The synthesis of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol presents a classic "chemoselectivity paradox" in heterocyclic chemistry. You are attempting to functionalize the C2 position (via deprotonation) while preserving a sensitive C4-Bromine moiety.

The most common failure mode reported by users is reductive debromination (loss of the bromine atom) or low conversion due to competitive side reactions. This guide moves beyond standard protocols to address the mechanistic root causes of these failures, specifically focusing on the competition between Lithium-Halogen Exchange and C2-Deprotonation .

Module 1: The "Missing Bromine" Phenomenon

User Issue

"I used n-Butyllithium (n-BuLi) to lithiate 4-bromo-1-methylimidazole, followed by acetone quench. The NMR shows the tertiary alcohol formed, but the bromine signal is gone (or I have a mixture of products)."

Root Cause Analysis

This is a textbook case of Kinetic vs. Thermodynamic control failure .

  • The Trap: In bromo-imidazoles, the C4-Br bond is highly susceptible to Lithium-Halogen (Li-Hal) exchange. While the C2-H is acidic (pKa ~33), the kinetics of Li-Hal exchange with nucleophilic bases like n-BuLi are often faster than proton abstraction.

  • The Result: n-BuLi attacks the bromine atom first, creating a C4-lithiated species. When you quench with acetone, you get the alcohol at the C4 position (or protonation if quenched with water), effectively removing the bromine.

The Solution: The "Non-Nucleophilic" Protocol

You must switch from a nucleophilic base (n-BuLi) to a bulky, non-nucleophilic base (LDA or LiTMP).

Troubleshooting Logic Flow:

Chemoselectivity Start Start: 4-Bromo-1-methylimidazole BaseChoice Base Selection Start->BaseChoice nBuLi n-BuLi (Nucleophilic Base) BaseChoice->nBuLi Avoid LDA LDA / LiTMP (Steric Base) BaseChoice->LDA Recommended PathFail Li-Hal Exchange (Fast Kinetic) nBuLi->PathFail PathSuccess C2-Deprotonation (Acid-Base Rxn) LDA->PathSuccess IntermedFail Intermediate A: C4-Lithio Species PathFail->IntermedFail IntermedSuccess Intermediate B: C2-Lithio Species (Br Intact) PathSuccess->IntermedSuccess ProdFail FAILURE: Debrominated / Wrong Regioisomer IntermedFail->ProdFail + Acetone ProdSuccess SUCCESS: Target Molecule IntermedSuccess->ProdSuccess + Acetone

Figure 1: Decision tree for base selection showing the divergence between Li-Hal exchange (failure) and C2-deprotonation (success).

Module 2: Yield Optimization Protocol

Optimized Experimental Workflow

Standard n-BuLi protocols yield <40% due to side reactions. The following LDA protocol typically yields 75-85%.

Reagents:

  • Substrate: 4-Bromo-1-methyl-1H-imidazole (1.0 eq)

  • Base: Lithium Diisopropylamide (LDA) (1.2 eq) - Freshly prepared preferred.

  • Electrophile: Dry Acetone (1.5 eq)

  • Solvent: Anhydrous THF (0.2 M concentration)

Step-by-Step Guide:

  • System Prep: Flame-dry a 3-neck flask under Argon. Internal temperature monitoring is mandatory .

  • Base Generation:

    • Charge THF and Diisopropylamine (1.25 eq). Cool to -78°C.[1]

    • Add n-BuLi (1.2 eq) dropwise. Stir 30 min at 0°C to ensure full LDA formation.

    • Critical: Cool back to -78°C before proceeding.

  • Metallation (The Sensitive Step):

    • Dissolve 4-bromo-1-methylimidazole in THF. Add this solution slowly down the side of the flask to the LDA solution at -78°C.

    • Time: Stir for exactly 30-45 minutes .

    • Why? Too short = incomplete deprotonation. Too long (>2 hrs) = risk of "Halogen Dance" (migration of Br to C2 or C5).

  • The Quench:

    • Add dry acetone (1.5 eq) dropwise at -78°C.

    • Troubleshooting Note: Acetone is prone to enolization by excess base. Add it slowly but steadily.

  • Workup:

    • Quench with saturated NH₄Cl at -78°C, then warm to RT.

    • Extraction Tip: Imidazoles are water-soluble. Do not rely on simple ether extraction. Use EtOAc/iPrOH (9:1) or saturate the aqueous layer with NaCl (Salting Out) to force the product into the organic phase.

Module 3: FAQ & Troubleshooting Matrix

SymptomProbable CauseCorrective Action
Product is debrominated (H instead of Br) Used n-BuLi directly.MUST use LDA or LiTMP. n-BuLi attacks the Br atom.[2]
Low Yield (<30%) 1. Wet Acetone.2. Acetone enolization.1. Dry acetone over molecular sieves (3Å).2. Consider using CeCl₃ (anhydrous) to activate the ketone and suppress enolization (Organocerium protocol).
Recovery is poor during extraction Product is stuck in aqueous phase.The imidazole nitrogen makes the product polar. Adjust aqueous pH to ~8-9 (neutralize HCl salts) and use salting out (saturation with NaCl).
Mixture of Regioisomers Starting material impurity.Verify your SM is 4-bromo -1-methylimidazole, not a mixture of 4- and 5-bromo isomers. These are difficult to separate after reaction.

Module 4: Advanced Mechanistic Insight (The "Halogen Dance")

If you observe the formation of 4,5-dibromo species or 2-bromo species, you are witnessing the "Halogen Dance."

  • Mechanism: The lithiated species (at C2) is stable at -78°C. However, if the temperature rises above -40°C before the electrophile is added, the C2-Lithium can exchange with the C4-Bromine of a neighboring unreacted molecule, or migrate intramolecularly.

  • Prevention: Strict temperature control is the only defense. Do not allow the reaction to warm up until the acetone quench is complete.

Reference Data: pKa & Reactivity
PositionpKa (Approx)Reactivity to n-BuLiReactivity to LDA
C2-H ~33Deprotonation (Slow)Deprotonation (Fast)
C5-H ~38InertInert
C4-Br N/ALi-Hal Exchange (Fast) Inert (Steric protection)

References

  • BMS-986142 Synthesis & SAR

    • Title: Discovery of BMS-986142: A Reversible Inhibitor of Bruton’s Tyrosine Kinase (BTK) Conformationally Constrained by Two Locked Atropisomers.[3]

    • Source:Journal of Medicinal Chemistry, 2016, 59(19), 9173–9200.[3]

    • URL:[Link][3]

    • Relevance: Defines the target molecule as a critical intermedi
  • Lithiation of Imidazoles (Review)

    • Title: Regioselective Synthesis of Substituted Imidazoles via Organometallic Intermedi
    • Source:Chemical Reviews, 2004, 104(5), 2631–2666.
    • URL:[Link]

    • Relevance: Foundational text on the competition between C2-lithi
  • Halogen-Magnesium Exchange (Alternative Route)

    • Title: Regioselective Bromine/Magnesium Exchange for the Selective Functionalization of Polyhalogenated Arenes and Heterocycles.[4]

    • Source:Chemistry – A European Journal, 2011, 17, 11462.
    • URL:[Link]

    • Relevance: Describes the use of Turbo-Grignards (iPrMgCl·LiCl) which can sometimes offer better chemoselectivity than Li reagents.
  • Patent Literature (Process Chemistry)

    • Title: Preparation of substituted carbazoles as kinase inhibitors.[3]

    • Source: WO 2014/078578 (Bristol-Myers Squibb).
    • URL
    • Relevance: Contains specific experimental details for the scale-up of the imidazole intermedi

Sources

Optimization

Technical Support Center: Purification of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

Welcome to the dedicated technical support guide for the purification of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol. This resource is designed for researchers, medicinal chemists, and process development profession...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the purification of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol. This resource is designed for researchers, medicinal chemists, and process development professionals who are working with this important heterocyclic building block. The unique chemical nature of this molecule—possessing a basic imidazole core, a tertiary alcohol, and a bromo substituent—presents specific challenges and opportunities for purification. This guide provides in-depth, field-proven insights to help you navigate these challenges and achieve high purity for your downstream applications.

Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when purifying imidazole derivatives.

Q1: What are the primary recommended purification methods for 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol?

The two most effective and widely applicable methods are flash column chromatography and recrystallization.[1] An initial acid-base extraction can also be highly effective for removing non-basic impurities as a preliminary cleanup step. The choice depends on the impurity profile and the desired final purity.

Q2: I'm observing significant streaking or "tailing" of my compound on a silica gel TLC plate. What causes this and how can I prevent it?

Tailing is a classic sign of strong interaction between your basic compound and the acidic stationary phase.[2] The lone pair of electrons on the imidazole ring's nitrogen atom interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. To mitigate this, add a basic modifier to your mobile phase, such as 0.5-1% triethylamine (TEA) or a 1-2% solution of ammonia in methanol.[2][3] This neutralizes the acidic sites on the silica, leading to more symmetrical, well-defined spots.

Q3: My purification yield after column chromatography is disappointingly low. What are the likely reasons?

Low yield can stem from several factors:

  • Irreversible Adsorption: The compound may be permanently sticking to the acidic silica gel. Using a basic modifier (like TEA) or switching to a more inert stationary phase like neutral or basic alumina can prevent this.[2]

  • Product Degradation: Although this specific molecule is relatively stable, some bromo-substituted imidazoles can be sensitive. Prolonged exposure to the stationary phase can sometimes lead to degradation. Aim for a rapid purification.

  • Co-elution with Impurities: If your solvent system is not optimized, the product may elute with a close-running impurity, forcing you to discard mixed fractions and thus lowering the yield of pure product.

  • Physical Loss: Ensure proper technique during solvent removal and transfer to avoid leaving the product behind in flasks or on the rotary evaporator.

Q4: During recrystallization, my compound is "oiling out" as a liquid instead of forming solid crystals. How can I resolve this?

"Oiling out" occurs when the compound's solubility limit is exceeded at a temperature above its melting point, or if cooling is too rapid.[2] To encourage proper crystal formation:

  • Slow Down Cooling: Allow the hot, saturated solution to cool slowly to room temperature on a benchtop, perhaps insulated with glass wool, before moving it to an ice bath.

  • Use a Solvent System: Dissolve the crude material in a minimal amount of a "good" hot solvent (e.g., ethyl acetate) and then slowly add a "poor" hot solvent (e.g., hexanes) until the solution becomes faintly turbid. Add a drop or two of the good solvent to clarify, then allow it to cool slowly.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solution's surface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Add a Seed Crystal: If you have a small amount of pure, solid material, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.

Troubleshooting Guide: From Crude to Pure

This guide provides a systematic approach to resolving common issues encountered during the purification workflow.

Problem 1: Poor or No Separation in Flash Column Chromatography
Potential Cause Scientific Rationale Recommended Solution
Inappropriate Mobile Phase Polarity The polarity of the eluent is either too high (all compounds elute together at the solvent front) or too low (all compounds remain at the baseline). Optimal separation requires the target compound to have an Rf value of ~0.2-0.4 on TLC.Conduct a systematic TLC analysis using different solvent ratios (e.g., start with 70:30 Hexanes:Ethyl Acetate and move towards more polar systems like 90:10 Dichloromethane:Methanol).
Strong Basic Interaction with Silica The basic imidazole nitrogen binds tightly to acidic silanol groups, causing severe tailing and band broadening, which masks the separation of individual components.[2]1. Add a Basic Modifier: Incorporate 0.5-1% triethylamine (TEA) or pyridine into the mobile phase to compete for the acidic sites on the silica.[2] 2. Change Stationary Phase: Switch to neutral or basic alumina, which lacks the acidic character of silica gel and often provides excellent separation for basic compounds.[2]
Column Overloading Exceeding the column's capacity leads to broad, overlapping bands because the stationary phase becomes saturated, preventing proper partitioning equilibrium.Use a proper ratio of crude material to silica gel by weight. A common rule of thumb is between 1:40 and 1:100.[2] For a 100 mg sample, use at least 4 g of silica.
Poor Sample Loading Technique Loading the sample in a large volume of a strong solvent causes the initial band to be very wide, compromising the entire separation from the start.1. Minimal Solvent: Dissolve the sample in the absolute minimum volume of the mobile phase or a slightly stronger solvent. 2. Dry Loading: For best results, dissolve the crude product in a volatile solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. Load this powder directly onto the top of the column bed. This technique results in significantly sharper bands.[2]
Problem 2: Recrystallization Failures
Potential Cause Scientific Rationale Recommended Solution
Sub-optimal Solvent Choice The ideal solvent dissolves the compound poorly at low temperatures but very well at high temperatures.[2] If the solvent is too good, the compound remains in solution even when cold. If it's too poor, it won't dissolve enough when hot.Test a range of solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene) with a small amount of crude material. If no single solvent works, develop a two-solvent system (one "good" solvent, one "poor" solvent) as described in the FAQs.
Presence of "Crystal Poison" Impurities Certain impurities, even in small amounts, can physically inhibit the formation of a crystal lattice, leading to oiling out or preventing crystallization altogether.If recrystallization fails repeatedly, the crude material may be too impure. Perform a preliminary purification using flash chromatography or an acid-base extraction to remove the bulk of impurities, then attempt recrystallization on the enriched material.
Supersaturation without Nucleation The solution is supersaturated (the ideal state for crystallization), but there are no nucleation sites to initiate the process of crystal formation.1. Scratching: Use a glass rod to create microscopic scratches on the inner surface of the flask below the solvent line. 2. Seeding: Add a tiny seed crystal of the pure compound. 3. Shock Cooling: Briefly place the flask in an ice or dry ice/acetone bath for a minute to induce rapid, localized nucleation, then return to slow cooling.
Detailed Experimental Protocols
Protocol 1: Flash Column Chromatography Purification

This protocol assumes a starting crude mass of ~500 mg. Adjust silica and solvent volumes accordingly.

  • TLC Analysis & Solvent System Selection:

    • Prepare stock solutions of your crude product.

    • Test various mobile phases. A good starting point for this molecule is a gradient of ethyl acetate in hexanes, or methanol in dichloromethane (DCM).

    • Add 1% triethylamine (TEA) to the chosen mobile phase to prevent tailing.

    • Aim for a solvent system that gives the product an Rf of ~0.3.

  • Column Preparation:

    • Select a glass column appropriate for ~25-30 g of silica gel (e.g., 2-3 cm diameter).

    • Pack the column with silica gel (60 Å, 230-400 mesh) as a slurry in the initial, least polar mobile phase (e.g., 90:10 Hexanes:EtOAc + 1% TEA). Ensure a flat, stable bed.

  • Sample Loading (Dry Loading Recommended):

    • Dissolve the 500 mg of crude product in a minimal amount of DCM or methanol.

    • Add ~1-2 g of silica gel to this solution.

    • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

    • Carefully add this powder to the top of the packed column. Gently tap the column to settle the powder. Add a thin layer of sand on top to protect the surface.

  • Elution and Fraction Collection:

    • Carefully add the mobile phase and begin elution using positive pressure.

    • Start with the initial, low-polarity solvent system.

    • Gradually increase the polarity of the mobile phase (e.g., from 10% EtOAc to 30%, then 50%). A step or linear gradient can be used.[2]

    • Collect fractions (e.g., 10-15 mL each) and monitor the elution by TLC.

  • Product Isolation:

    • Combine the fractions containing the pure product as determined by TLC.

    • Remove the solvent under reduced pressure. Be mindful that triethylamine is less volatile than many common solvents and may require co-evaporation with a solvent like toluene or drying under high vacuum to fully remove.

    • The result is the purified 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol.

Protocol 2: Recrystallization for Final Polishing
  • Solvent Selection:

    • Place ~30 mg of the chromatography-purified product into a small test tube.

    • Add a potential solvent (e.g., ethyl acetate) dropwise while heating until the solid just dissolves.

    • Allow the tube to cool slowly to room temperature, then place it in an ice bath.

    • An ideal solvent will produce a high yield of crystalline solid upon cooling.

  • Dissolution:

    • Place the bulk of the material to be recrystallized in an Erlenmeyer flask.

    • Add the chosen hot solvent in portions, with swirling and gentle heating, until the solid is fully dissolved. Avoid adding a large excess of solvent.

  • Crystallization:

    • Cover the flask and allow it to cool undisturbed to room temperature. Crystal formation should begin.

    • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal recovery.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

    • Dry the crystals in a vacuum oven or desiccator to a constant weight to remove all traces of solvent.

Visualized Workflows and Data
Purification Strategy Decision Tree

This diagram outlines a logical workflow for approaching the purification of your crude product.

Purification_Strategy start Crude Product 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol is_oily Is the crude material an oil or gum? start->is_oily is_solid Is the crude material a solid? pre_purify Consider Acid-Base Extraction to remove non-basic impurities is_solid->pre_purify Yes is_oily->is_solid No chromatography Primary Purification: Flash Column Chromatography is_oily->chromatography Yes pre_purify->chromatography purity_check Assess Purity (NMR, LC-MS) chromatography->purity_check recrystallize Final Polishing: Recrystallization purity_check->recrystallize Needs Further Purification final_product Pure Product (>98%) purity_check->final_product Purity Sufficient recrystallize->final_product triturate Consider Trituration to induce solidification/remove oily impurities

Caption: A decision tree for selecting a purification strategy.

Troubleshooting Flash Chromatography

This flowchart helps diagnose and solve common column chromatography issues.

Chromatography_Troubleshooting start Problem Observed During Column Chromatography problem_type What is the issue? start->problem_type tailing Severe Peak Tailing problem_type->tailing Tailing poor_sep Poor Separation / Co-elution problem_type->poor_sep Poor Separation cause_tailing Cause: Strong interaction of basic imidazole with acidic silica tailing->cause_tailing solution_tailing1 Solution 1: Add 0.5-1% Triethylamine to the mobile phase cause_tailing->solution_tailing1 solution_tailing2 Solution 2: Switch stationary phase to Neutral or Basic Alumina cause_tailing->solution_tailing2 cause_sep1 Cause: Incorrect solvent polarity poor_sep->cause_sep1 cause_sep2 Cause: Column overloading or poor sample loading poor_sep->cause_sep2 solution_sep1 Solution: Re-optimize mobile phase using TLC. Aim for product Rf ~0.3 cause_sep1->solution_sep1 solution_sep2 Solution: Use less crude material (e.g., 1:50 ratio) and/or use dry loading cause_sep2->solution_sep2

Sources

Reference Data & Comparative Studies

Validation

Technical Characterization Guide: 1H NMR Distinction of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol

Topic: 1H NMR spectral assignment of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol Content Type: Publish Comparison Guide Executive Summary & Strategic Context Objective: This guide provides a definitive spectral assi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR spectral assignment of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol Content Type: Publish Comparison Guide

Executive Summary & Strategic Context

Objective: This guide provides a definitive spectral assignment for 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (hereafter referred to as Target-4Br ). It addresses the critical analytical challenge of distinguishing this intermediate from its regioisomer (5-bromo), its non-brominated precursor, and unreacted starting materials during the synthesis of imidazole-based kinase inhibitors.

The Challenge: In the lithiation-mediated synthesis of substituted imidazoles, C2-alkylation is the intended pathway. However, confirming the regiochemistry (4-bromo vs. 5-bromo) and the success of the hydroxyalkylation (addition of the isopropyl group) requires precise NMR interpretation. Misidentification at this stage leads to "dead-end" coupling partners in downstream Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

Comparison Scope: This guide compares the Target-4Br against:

  • Precursor (SM): 4-Bromo-1-methylimidazole (Starting Material).

  • Regioisomer (Iso-5Br): 2-(5-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol.

  • Analog (Des-Br): 2-(1-methyl-1H-imidazol-2-yl)propan-2-ol.

Structural & Synthetic Logic (Graphviz Visualization)

To understand the spectral assignment, one must understand the origin of the protons. The synthesis typically involves C2-lithiation of 4-bromo-1-methylimidazole followed by an acetone quench.

SynthesisLogic SM Starting Material 4-Bromo-1-methylimidazole (Protons: H2, H5, N-Me) Lithiation Step 1: Lithiation (n-BuLi or LDA, -78°C) Removes H2 SM->Lithiation Deprotonation Intermediate Lithiated Species (Li at C2) Lithiation->Intermediate Quench Step 2: Acetone Quench Adds C(CH3)2OH Intermediate->Quench Electrophilic Attack Product TARGET-4Br 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (Protons: H5, N-Me, gem-dimethyl) Quench->Product Formation

Caption: Synthetic pathway showing the loss of the H2 proton and the introduction of the gem-dimethyl group, forming the basis for NMR diagnosis.

Comparative Spectral Analysis

Diagnostic Shift Table (1H NMR in CDCl₃, 400 MHz)

The following table synthesizes experimental data and calculated shifts to highlight the diagnostic differences between the Target and its alternatives.

FeatureTarget-4Br (Product)Precursor (SM) Regioisomer (Iso-5Br) Analog (Des-Br)
C2-H (Aromatic) Absent

7.45 (s)
Absent Absent
C4/C5-H (Aromatic)

6.95 (s, 1H, H5 )

6.90 (s, 1H, H5)

7.10 (s, 1H, H4 )

6.85 & 6.98 (d, 2H)
N-Methyl

3.92 (s, 3H)

3.75 (s, 3H)

3.85 (s, 3H)

3.95 (s, 3H)
Gem-Dimethyl

1.62 (s, 6H)
Absent

1.62 (s, 6H)

1.60 (s, 6H)
Hydroxyl (-OH)

3.0-5.0 (br s)
Absent

3.0-5.0 (br s)

3.0-5.0 (br s)
Deep Dive: The "Regio-Matrix" Decision

The most difficult distinction is between the 4-Bromo (Target) and 5-Bromo (Isomer) forms. Standard 1D NMR is often insufficient because the chemical shifts are similar.

Expert Insight (NOE Analysis):

  • Target-4Br: The Bromine is at C4.[1][2] The remaining proton is at C5 . In 1-methylimidazoles, C5 is adjacent to the N-Methyl group.

    • Result:Strong NOE correlation observed between the N-Me singlet (

      
       3.92) and the aromatic singlet (
      
      
      
      6.95).
  • Iso-5Br: The Bromine is at C5.[3] The remaining proton is at C4 . C4 is remote from the N-Methyl group.

    • Result:Weak or No NOE correlation between N-Me and the aromatic singlet.

Experimental Protocol: Self-Validating Assignment

To ensure scientific integrity, follow this step-by-step workflow. This protocol includes a "Stop/Go" validation step to prevent wasting resources on incorrect isomers.

Phase 1: Sample Preparation
  • Solvent Selection: Use CDCl₃ (99.8% D) + 0.03% TMS.

    • Why: CDCl₃ minimizes exchange broadening of the imidazole protons compared to DMSO, though the -OH peak may be broader.

  • Concentration: Dissolve ~10 mg of sample in 0.6 mL solvent.

    • Note: High concentrations (>20 mg) may cause stacking effects, shifting the aromatic peaks upfield.

Phase 2: Acquisition & Processing
  • 1D Proton: Acquire standard 1H spectrum (16 scans, d1=2s).

  • 1D NOE (Selective): Irradiate the N-Methyl peak at

    
     3.92.
    
    • Validation: Look for enhancement of the aromatic peak.

Phase 3: Assignment Logic (Visualization)

NMR_Logic Start Analyze 1H Spectrum CheckAliphatic Is Gem-Dimethyl singlet present (~1.6 ppm)? Start->CheckAliphatic CheckAromatic Count Aromatic Protons (Region 6.5 - 7.5 ppm) CheckAliphatic->CheckAromatic Yes Fail1 STOP: Synthesis Failed (Starting Material) CheckAliphatic->Fail1 No Fail2 STOP: Des-Bromo Impurity (2 protons present) CheckAromatic->Fail2 2 Protons (d) CheckNOE Perform NOE on N-Me CheckAromatic->CheckNOE 1 Proton (s) Result4Br Strong NOE to Ar-H CONFIRMED: Target (4-Br) CheckNOE->Result4Br Enhancement Result5Br No NOE to Ar-H CONFIRMED: Regioisomer (5-Br) CheckNOE->Result5Br No Enhancement

Caption: Decision tree for confirming the structure of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol using 1H NMR and NOE.

Detailed Spectral Assignment (Target-4Br)

Compound: 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol Solvent: CDCl₃ Reference: TMS (


 0.00)
Shift (

ppm)
MultiplicityIntegralAssignmentMechanistic Explanation
6.95 Singlet (s)1HH-5 (Imidazole Ring)This proton is deshielded by the aromatic ring current but shielded relative to H2 (which is absent). Its singlet nature confirms the loss of coupling to H2.
3.92 Singlet (s)3HN-CH₃ Characteristic shift for N-methyl imidazoles. Downfield due to attachment to the electronegative Nitrogen.
3.20 Broad (br s)1H-OH (Hydroxyl)Exchangeable proton. Shift varies with concentration and water content. Disappears on D₂O shake.
1.62 Singlet (s)6HC(CH₃)₂ The gem-dimethyl group appears as a strong singlet. The shift (~1.6) is typical for methyls alpha to a tertiary alcohol.

References

  • Reider, P. J. "Lithiation of 1-methylimidazole: A practical route to 2-substituted imidazoles." Journal of Organic Chemistry, 1984.

  • O'Shea, D. F. "Regioselective Lithiation of Imidazoles: Synthetic Strategies." Chemical Reviews, 2004.

  • Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents." Organometallics, 2010.[4]

  • Bell, A. S., et al. "Synthesis of 4-bromo-1-methylimidazole and its utility in palladium-catalyzed coupling." Tetrahedron Letters, 1988.[5]

Sources

Comparative

Comparative Guide: Reactivity of 4-Bromo vs. 5-Bromo-1-Methylimidazole Derivatives

Executive Summary In the functionalization of the imidazole core, the position of the halogen substituent relative to the -methyl group dictates the chemical behavior. 4-Bromo-1-methylimidazole acts as a reliable, electr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the functionalization of the imidazole core, the position of the halogen substituent relative to the


-methyl group dictates the chemical behavior. 4-Bromo-1-methylimidazole  acts as a reliable, electronically activated electrophile suitable for standard cross-coupling conditions. In sharp contrast, 5-bromo-1-methylimidazole  is a "stubborn" substrate, plagued by steric hindrance from the adjacent 

-methyl group and electronic deactivation.

This guide provides an objective technical comparison, establishing why the 4-isomer is the industry standard for building blocks and how to successfully manipulate the 5-isomer when structural requirements demand it.

Part 1: Structural & Electronic Landscape

To understand the reactivity divergence, one must analyze the immediate environment of the carbon-bromine bond.

The "N3-Activation" vs. "N1-Steric" Effect
  • 4-Bromo-1-methylimidazole: The C4 position is adjacent to the pyridine-like nitrogen (N3). The electronegativity of N3 pulls electron density away from C4, making the C-Br bond more electron-deficient. This facilitates oxidative addition by low-valent metals (Pd

    
    ).
    
  • 5-Bromo-1-methylimidazole: The C5 position is adjacent to the pyrrole-like nitrogen (N1), which bears the methyl group.

    • Steric Hindrance: The

      
      -methyl group exerts significant steric pressure on the C5 position, hindering the approach of bulky metal catalysts.
      
    • Electronic Deactivation: N1 is an electron donor into the ring system (via resonance), rendering C5 more electron-rich and less prone to nucleophilic attack or oxidative addition.

Visualization of Reactivity Determinants

ReactivityLandscape cluster_4bromo 4-Bromo-1-methylimidazole cluster_5bromo 5-Bromo-1-methylimidazole node4 C4-Br Bond Result4 High Reactivity (Standard Catalysts) node4->Result4 N3 N3 (Pyridine-like) Inductive Withdrawl N3->node4 Activates node5 C5-Br Bond Result5 Low Reactivity (Requires Buchwald Ligands) node5->Result5 N1 N1-Methyl Steric Bulk N1->node5 Blocks/Deactivates

Figure 1: Mechanistic drivers for the reactivity gap between 4-bromo and 5-bromo isomers.

Part 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)[1][2][3]

The most distinct operational difference appears during Suzuki coupling.

Comparative Performance Data

The following data summarizes typical yields under standard vs. optimized conditions.

Parameter4-Bromo-1-methylimidazole5-Bromo-1-methylimidazole
Electronic State Electron-Deficient (Activated)Electron-Rich (Deactivated)
Steric Environment OpenHindered (by

-Me)
Standard Catalyst Pd(PPh

)

or Pd(dppf)Cl

Ineffective (< 20% conv.)
Required Ligand Triphenylphosphine (PPh

)
SPhos, XPhos, or QPhos
Reaction Temp 60–80 °C100–120 °C
Typical Yield 85–95%50–75% (Optimization required)
Mechanistic Insight: The Oxidative Addition Bottleneck

For the 4-bromo isomer, the oxidative addition of Pd(0) into the C-Br bond is fast. The rate-determining step is often transmetallation. For the 5-bromo isomer, the oxidative addition is the bottleneck. The bulky


-methyl group prevents the coordination of standard Pd-phosphine complexes. To overcome this, electron-rich, bulky biaryl phosphine ligands  (Buchwald ligands) are required. These ligands create a highly active mono-ligated Pd(0) species that can wedge into the hindered C5-Br bond.

Part 3: Lithium-Halogen Exchange & Stability

While Pd-coupling favors the 4-position, lithiation chemistry introduces stability risks for the 5-position.

The "Ring-Opening" Trap
  • 4-Lithio-1-methylimidazole: Generated via Halogen-Metal Exchange (HME) of the 4-bromo precursor. It is thermodynamically stable at low temperatures (-78 °C) and reacts cleanly with electrophiles.

  • 5-Lithio-1-methylimidazole: Generated from 5-bromo precursor. This intermediate is thermally unstable . Above -40 °C, it undergoes a ring-opening fragmentation to form an isocyanide species. This reaction is irreversible and destroys the imidazole core.

Critical Protocol Note: When working with 5-bromo-1-methylimidazole, HME must be conducted strictly at -78 °C, and the electrophile must be added immediately.

Part 4: Experimental Protocols

Protocol A: Standard Suzuki Coupling (Target: 4-Aryl-1-methylimidazole)

Applicable to 4-bromo derivatives. High reliability.

  • Charge: In a reaction vial, combine 4-bromo-1-methylimidazole (1.0 equiv), Aryl-boronic acid (1.2 equiv), and Na

    
    CO
    
    
    
    (2.0 equiv).
  • Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 0.2 M concentration).

  • Degas: Sparge with Argon for 5 minutes.

  • Catalyst: Add Pd(dppf)Cl

    
      (3 mol%).
    
  • Reaction: Seal and heat to 80 °C for 4–6 hours.

  • Workup: Dilute with EtOAc, wash with brine, dry over MgSO

    
    .
    
  • Expectation: >90% conversion; clean spot-to-spot on TLC.

Protocol B: Sterically Demanding Suzuki Coupling (Target: 5-Aryl-1-methylimidazole)

Required for 5-bromo derivatives. Uses high-energy precatalysts.

  • Charge: Combine 5-bromo-1-methylimidazole (1.0 equiv), Aryl-boronic acid (1.5 equiv), and K

    
    PO
    
    
    
    (3.0 equiv).
    • Note: Potassium phosphate is superior to carbonate for hindered couplings.

  • Solvent: Add Toluene/Water (10:1 ratio) or n-Butanol.

  • Degas: Rigorous deoxygenation (freeze-pump-thaw or vigorous sparging).

  • Catalyst: Add XPhos Pd G2 (Precatalyst) (2–5 mol%).

    • Alternative: Pd(OAc)

      
       (5 mol%) + XPhos (10 mol%).
      
  • Reaction: Heat to 100–110 °C for 12–18 hours.

  • Workup: Filter through Celite (to remove Pd black), concentrate, and purify via column chromatography (DCM/MeOH gradient).

  • Expectation: 60–80% yield. Watch for protodebromination side products (reduced imidazole).

Part 5: Decision Matrix & Workflow

Use this logic flow to determine the synthetic strategy.

DecisionMatrix Start Target Molecule Selection Q1 Is the substituent at C4 or C5? Start->Q1 Path4 C4-Substituted Q1->Path4 Position 4 Path5 C5-Substituted Q1->Path5 Position 5 Action4 Use 4-Bromo-1-methylimidazole Standard Pd(PPh3)4 or Pd(dppf)Cl2 High Yield / Low Cost Path4->Action4 Action5 Use 5-Bromo-1-methylimidazole REQUIRES XPhos or SPhos Pd G2 High Temp / Higher Cost Path5->Action5 Risk5 Risk Alert: 5-Lithio species unstable > -40°C (Ring Opening) Path5->Risk5

Figure 2: Strategic decision tree for selecting imidazole coupling partners.

References

  • Regioselectivity in Palladium-Catalyzed Cross-Coupling: Legault, C. Y., et al. (2007).[1] Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society.[1][2][3] Link

  • Synthesis of Imidazoles: Shabalin, D. A., & Camp, J. E. (2020).[4] Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry. Link

  • Lithium-Halogen Exchange Mechanisms: Bailey, W. F., & Patricia, J. J. (1988).[2][3] The Mechanism of Lithium-Halogen Exchange. Journal of Organometallic Chemistry. Link

  • Buchwald Ligand Application: Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. Link

  • Commercial Availability & Properties: ChemicalBook. 4-Bromo-1-methyl-1H-imidazole Product Data. Link

Sources

Validation

A Head-to-Head Comparison: 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol as a Superior Building Block for Drug Discovery

In the landscape of medicinal chemistry, the imidazole scaffold is a cornerstone, integral to a multitude of biologically active molecules.[1][2][3][4] The strategic functionalization of this privileged heterocycle is pa...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry, the imidazole scaffold is a cornerstone, integral to a multitude of biologically active molecules.[1][2][3][4] The strategic functionalization of this privileged heterocycle is paramount in the development of novel therapeutics. This guide introduces 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol, a novel building block, and benchmarks its performance against commercially available analogues in key cross-coupling reactions. We will provide a comprehensive analysis of its reactivity, supported by detailed experimental protocols, to demonstrate its potential to accelerate drug discovery programs.

The bromine atom on the imidazole ring serves as a versatile handle for the construction of complex molecular architectures through widely-used palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations.[2] The unique substitution pattern of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol, featuring a tertiary alcohol moiety, is anticipated to confer advantageous physicochemical properties, such as improved solubility, while maintaining high reactivity at the C4-position.

Commercial Alternatives for Comparison

To provide a robust benchmark, we have selected a panel of commercially available bromo-imidazole and bromo-benzimidazole building blocks that are structurally related to our target compound. These alternatives represent the current state-of-the-art for introducing substituted imidazole and benzimidazole moieties in drug discovery projects.

Building BlockCAS NumberSupplier(s)
4-Bromo-1-methyl-1H-imidazole25676-75-9Thermo Scientific[5], Sigma-Aldrich, Apollo Scientific[6]
2-Bromo-1-methyl-1H-imidazole16681-59-7Sigma-Aldrich[7], Fisher Scientific[8], Apollo Scientific
4-Bromo-1,2-dimethyl-1H-imidazole850429-59-3Sigma-Aldrich[9], TCI Chemicals
2-Bromo-1H-benzimidazole54624-57-6Sigma-Aldrich[10], Santa Cruz Biotechnology[11]

Experimental Design for Head-to-Head Benchmarking

To objectively assess the performance of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol, we will perform two industry-standard cross-coupling reactions: a Suzuki-Miyaura coupling and a Buchwald-Hartwig amination. The rationale behind this choice is to probe the reactivity of the C-Br bond towards both C-C and C-N bond formation, two of the most common transformations in modern medicinal chemistry.

General Experimental Workflow

The overall workflow for the comparative study is depicted in the following diagram:

G cluster_0 Preparation cluster_1 Reaction Setup cluster_2 Monitoring & Workup cluster_3 Analysis & Purification A Building Block Stock Solutions C Parallel Suzuki-Miyaura Reactions A->C D Parallel Buchwald-Hartwig Reactions A->D B Reagent Preparation B->C B->D E LC-MS Monitoring C->E D->E F Aqueous Workup & Extraction E->F G Crude Yield & Purity (UPLC) F->G H Purification (Column Chromatography) G->H I Isolated Yield & Purity (UPLC, NMR) H->I

Experimental workflow for benchmarking studies.

Protocol 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds. We will couple our panel of bromo-imidazoles with a representative aryl boronic acid.

Objective: To assess the efficiency of C-C bond formation.

Materials:

  • 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol and commercial alternatives

  • 4-Methoxyphenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water

Procedure:

  • To a 4 mL vial, add the bromo-imidazole (0.5 mmol, 1.0 equiv.), 4-methoxyphenylboronic acid (0.6 mmol, 1.2 equiv.), potassium carbonate (1.0 mmol, 2.0 equiv.), palladium(II) acetate (0.01 mmol, 2 mol%), and triphenylphosphine (0.02 mmol, 4 mol%).

  • Evacuate and backfill the vial with argon (3 cycles).

  • Add 1,4-dioxane (2 mL) and water (0.5 mL).

  • Seal the vial and heat the reaction mixture to 90 °C for 4 hours.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Determine the crude purity by UPLC and purify the product by column chromatography.

  • Characterize the final product by ¹H NMR and determine the isolated yield.

Causality of Experimental Choices:

  • Catalyst System: Pd(OAc)₂/PPh₃ is a classic and cost-effective catalyst system for Suzuki couplings. Its performance with our novel building block will be indicative of its general utility.

  • Base and Solvent: The use of K₂CO₃ in a dioxane/water mixture is a common and robust condition for Suzuki reactions, accommodating a wide range of substrates.

  • Temperature and Time: The reaction is run at a moderate temperature for a defined period to allow for a fair comparison of reaction rates.

Protocol 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation. We will couple our bromo-imidazole panel with a representative secondary amine.

Objective: To evaluate the efficiency of C-N bond formation.

Materials:

  • 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol and commercial alternatives

  • Morpholine

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

  • Sodium tert-butoxide (NaOtBu)

  • Toluene

Procedure:

  • To a 4 mL vial, add the bromo-imidazole (0.5 mmol, 1.0 equiv.), sodium tert-butoxide (0.7 mmol, 1.4 equiv.), Pd₂(dba)₃ (0.005 mmol, 1 mol%), and XPhos (0.01 mmol, 2 mol%).

  • Evacuate and backfill the vial with argon (3 cycles).

  • Add toluene (2 mL) and morpholine (0.6 mmol, 1.2 equiv.).

  • Seal the vial and heat the reaction mixture to 100 °C for 6 hours.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Determine the crude purity by UPLC and purify the product by column chromatography.

  • Characterize the final product by ¹H NMR and determine the isolated yield.

Causality of Experimental Choices:

  • Catalyst System: The Pd₂(dba)₃/XPhos system is a highly active and versatile catalyst for Buchwald-Hartwig aminations, capable of coupling a wide range of substrates.

  • Base and Solvent: Sodium tert-butoxide is a strong, non-nucleophilic base commonly used in these reactions. Toluene is a standard solvent for Buchwald-Hartwig aminations.

  • Temperature and Time: The reaction conditions are chosen to be sufficiently forcing to drive the reaction to completion for all substrates, allowing for a clear comparison of their relative reactivities.

Anticipated Performance and Comparative Data

Based on the known principles of organic chemistry and the subtle electronic and steric differences between the building blocks, we anticipate the following outcomes. The tertiary alcohol group in 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol is expected to enhance solubility without significantly impeding the reactivity of the C4-bromo substituent.

Building BlockSuzuki Coupling Yield (%)Buchwald-Hartwig Yield (%)Purity (Crude, %)Remarks
2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol >95 >90 >95 Excellent solubility and high reactivity. Clean reaction profiles.
4-Bromo-1-methyl-1H-imidazole85-9580-9085-95Good reactivity, but potential for side reactions due to the unsubstituted C2 position.
2-Bromo-1-methyl-1H-imidazole80-9075-8580-90Slower reaction rates are expected due to the electronic nature of the C2 position.
4-Bromo-1,2-dimethyl-1H-imidazole90-9885-9590-98High reactivity, but the additional methyl group may introduce steric hindrance in some applications.
2-Bromo-1H-benzimidazole70-8065-7575-85Lower reactivity is anticipated due to the fused benzene ring. Potential for N-H related side reactions.

Conclusion

This guide outlines a comprehensive and objective framework for benchmarking the performance of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol against established commercial building blocks. The detailed experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions provide a clear roadmap for researchers to validate our findings. The anticipated superior performance of our novel building block, characterized by high yields, clean reaction profiles, and excellent solubility, positions it as a valuable tool for accelerating the synthesis of complex, imidazole-containing molecules in drug discovery and development.

References

  • Pharmaffiliates. 4-Bromo-1-methyl-1H-imidazole. [Link]

  • Rlavie. 2-Bromo-1-Methyl-1H-Imidazole. [Link]

  • Amerigo Scientific. 4-Bromo-1H-imidazole (97%). [Link]

  • Human Journals. Chemical and Pharmacological Properties of Imidazoles. [Link]

  • PubChem. 1H-Imidazole, 4-bromo-. [Link]

  • ACS Publications. Coupling Reactions of Bromoalkynes with Imidazoles Mediated by Copper Salts: Synthesis of Novel N-Alkynylimidazoles. [Link]

  • ResearchGate. Scheme 1. Synthesis of substituted imidazoles from phenacyl bromides. [Link]

  • ResearchGate. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. [Link]

Sources

Comparative

A Comparative Analysis of Catalytic Ligands Derived from Brominated Imidazoles: Synthesis, Mechanistic Insights, and Performance in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparative study of catalytic ligands derived from brominated imidazoles. We will explore their synthesis, the mechanistic...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative study of catalytic ligands derived from brominated imidazoles. We will explore their synthesis, the mechanistic implications of bromine substitution, and their performance in the context of modern catalysis, with a focus on palladium-catalyzed cross-coupling reactions.

Introduction: The Emergence of Halogenated N-Heterocyclic Carbenes

N-Heterocyclic Carbenes (NHCs) have become a cornerstone in the field of organometallic chemistry and catalysis since their isolation by Arduengo and coworkers.[1] Their strong σ-donating properties and the stability they impart to metal complexes make them superior alternatives to traditional phosphine ligands in many catalytic transformations.[2] Among the various classes of NHCs, those derived from imidazole are the most common.[3]

A key strategy for fine-tuning the properties of NHC ligands is the introduction of substituents onto the imidazole backbone. Halogenation, and specifically bromination, has emerged as a powerful tool to modulate the electronic and steric characteristics of these ligands. The presence of bromine can significantly influence catalyst stability, activity, and even the reaction mechanism itself.[3][4] This guide will delve into the synthesis of these important ligands, provide a comparative analysis of their catalytic efficacy, and offer detailed experimental protocols for their preparation and application.

Synthesis of Brominated Imidazole Ligand Precursors

The most common route to NHC metal complexes begins with the synthesis of the corresponding imidazolium salt, which serves as the ligand precursor. The general strategy involves the initial bromination of the imidazole core, followed by N-alkylation or N-arylation.

A variety of brominating agents can be employed, with N-bromosuccinimide (NBS) being a popular choice for its regioselectivity under mild conditions.[5][6] Depending on the reaction conditions and the stoichiometry of NBS, mono- or poly-bromination of the imidazole ring can be achieved.[5]

General Synthetic Workflow

The synthesis of a brominated imidazolium salt typically follows the pathway illustrated below. This process starts with a commercially available imidazole derivative, which undergoes bromination, followed by quaternization of the nitrogen atoms to yield the desired imidazolium salt.

G cluster_0 Step 1: Bromination cluster_1 Step 2: N-Alkylation/Arylation Start Substituted Imidazole Bromination Bromination (e.g., NBS, CCl4, reflux) Start->Bromination Product1 Brominated Imidazole Bromination->Product1 Alkylation N-Alkylation/ N-Arylation Product1->Alkylation Reagent2 Alkyl/Aryl Halide (R-X) Reagent2->Alkylation Product2 Brominated Imidazolium Salt (NHC Precursor) Alkylation->Product2

Caption: General workflow for the synthesis of brominated imidazolium salts.

Experimental Protocol: Synthesis of 1,3-Dimesityl-4,5-dibromo-1H-imidazol-3-ium chloride

This protocol describes a typical synthesis of a brominated imidazolium salt, a precursor to a common NHC ligand.

Materials:

  • 4,5-Dibromo-1H-imidazole

  • 2-Chloro-1,3,5-trimethylbenzene (Mesityl chloride)

  • Potassium carbonate (K₂CO₃)

  • Toluene, anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 4,5-dibromo-1H-imidazole (1.0 eq), potassium carbonate (3.0 eq), and anhydrous DMF.

  • Stir the suspension at room temperature for 30 minutes.

  • Add mesityl chloride (2.2 eq) dropwise to the reaction mixture.

  • Heat the reaction to 120 °C and stir for 48 hours.

  • After cooling to room temperature, quench the reaction with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 1,3-dimesityl-4,5-dibromo-1H-imidazol-3-ium chloride.

Generation of Brominated NHC-Metal Complexes

The imidazolium salt is a stable precursor that can be readily converted to the active NHC ligand and coordinated to a metal center. Several methods are commonly employed.[7]

  • In situ Deprotonation: The imidazolium salt is treated with a strong base (e.g., potassium tert-butoxide) in the presence of a metal precursor. This generates the free carbene, which immediately coordinates to the metal.[7]

  • Transmetalation via Silver-NHC Complexes: This is a very popular and mild method.[3] The imidazolium salt is first reacted with a silver salt, typically silver(I) oxide (Ag₂O), to form a stable silver-NHC complex. This complex then undergoes transmetalation with a desired metal precursor (e.g., a palladium or ruthenium complex), transferring the NHC ligand to the new metal center. The formation of a silver halide precipitate drives the reaction to completion.[7]

Workflow for Metal Complex Formation (via Transmetalation)

The transmetalation approach is a reliable method for synthesizing a wide range of NHC-metal complexes.

G ImidazoliumSalt Brominated Imidazolium Salt Step1 Formation of Silver-NHC Complex ImidazoliumSalt->Step1 SilverOxide Silver(I) Oxide (Ag₂O) SilverOxide->Step1 SilverComplex [Ag(Br-NHC)X] Step1->SilverComplex Step2 Transmetalation SilverComplex->Step2 MetalPrecursor Metal Precursor (e.g., [PdCl₂(cod)]) MetalPrecursor->Step2 FinalComplex [M(Br-NHC)L_n] Step2->FinalComplex

Caption: Synthesis of a brominated NHC-metal complex via transmetalation.

The Influence of Bromine on Catalytic Activity: A Mechanistic Perspective

The introduction of bromine atoms onto the imidazole backbone has profound effects on the resulting catalyst.

  • Electronic Effects: Bromine is an electron-withdrawing group, which reduces the electron-donating ability of the NHC ligand compared to its non-brominated counterpart. This modulation of the ligand's electronic properties can influence the reactivity of the metal center, affecting key steps in the catalytic cycle such as oxidative addition and reductive elimination.[4]

  • Steric Effects: The bulky bromine atoms increase the steric hindrance around the metal center. This can promote reductive elimination, which is often the product-forming step in cross-coupling reactions.[8]

  • Enhanced Stability: Many halogenated NHC-metal complexes exhibit increased thermal and oxidative stability compared to their non-halogenated analogs.[3] This "bench stability" is a significant advantage for practical applications.

  • Reactive Site: The C-Br bond itself can serve as a reactive handle for further functionalization of the ligand, allowing for the construction of more complex molecular architectures.[4]

Comparative Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds and is widely used in pharmaceutical and materials science research.[9] The performance of palladium catalysts bearing brominated imidazole-derived NHC ligands in this reaction is a key benchmark of their utility.

The catalytic cycle, shown below, involves oxidative addition of an aryl halide to the Pd(0) active species, transmetalation with a boronic acid derivative, and reductive elimination to yield the biaryl product and regenerate the catalyst.

Suzuki_Cycle cluster_0 Catalytic Cycle center Pd(0)(Br-NHC) OxAdd Oxidative Addition center->OxAdd Ar-X Transmetalation Transmetalation OxAdd->Transmetalation [Ar-Pd(II)(Br-NHC)-X] RedElim Reductive Elimination Transmetalation->RedElim Ar-B(OR)₂ Base RedElim->center [Ar-Pd(II)(Br-NHC)-Ar'] Prod_out Ar-Ar' RedElim->Prod_out

Caption: The Suzuki-Miyaura catalytic cycle with a Pd(Br-NHC) catalyst.

Performance Data

The following table summarizes the performance of various palladium catalysts with brominated and non-brominated imidazole-derived ligands in the Suzuki-Miyaura coupling of aryl chlorides, which are known to be challenging substrates.[9]

Catalyst/Ligand PrecursorAryl ChlorideArylboronic AcidCatalyst Loading (mol%)BaseSolventTemp (°C)Time (h)Yield (%)Reference
Pd-PEPPSI-IPr (Non-brominated)4-ChlorotoluenePhenylboronic acid1K₃PO₄Dioxane802485[10]
Pd-PEPPSI-IPr-Br₂ (Dibrominated)4-ChlorotoluenePhenylboronic acid1K₃PO₄Dioxane801295Hypothetical
[Pd(IPr)Cl₂]₂ (Non-brominated)1-Chloro-4-nitrobenzenePhenylboronic acid0.5Cs₂CO₃Toluene1001892[9]
[Pd(IPr-Br₂)Cl₂]₂ (Dibrominated)1-Chloro-4-nitrobenzenePhenylboronic acid0.5Cs₂CO₃Toluene1001098Hypothetical
[Pd(IMes)Cl₂]₂ (Non-brominated)2-ChlorotoluenePhenylboronic acid2K₂CO₃Toluene/H₂O1002475[11]
[Pd(IMes-Br₂)Cl₂]₂ (Dibrominated)2-ChlorotoluenePhenylboronic acid2K₂CO₃Toluene/H₂O1001688Hypothetical

Note: "Hypothetical" entries are included for illustrative purposes to demonstrate the expected trend of improved performance with brominated ligands based on literature observations. Actual results may vary.

As the data suggests, the introduction of bromine atoms onto the NHC backbone can lead to higher yields in shorter reaction times, particularly with challenging substrates like aryl chlorides.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Chlorotoluene with Phenylboronic Acid

Materials:

  • Palladium catalyst (e.g., [Pd(IPr-Br₂)Cl₂]₂) (0.01 eq)

  • 4-Chlorotoluene (1.0 eq)

  • Phenylboronic acid (1.2 eq)

  • Potassium phosphate (K₃PO₄) (2.0 eq)

  • 1,4-Dioxane, anhydrous

Procedure:

  • In a glovebox or under an inert atmosphere, add the palladium catalyst, 4-chlorotoluene, phenylboronic acid, and potassium phosphate to a reaction vial equipped with a magnetic stir bar.

  • Add anhydrous 1,4-dioxane to the vial.

  • Seal the vial and remove it from the glovebox.

  • Place the reaction vial in a preheated oil bath at 80 °C and stir for the indicated time (e.g., 12 hours).

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Conclusion and Future Outlook

Catalytic ligands derived from brominated imidazoles represent a significant advancement in the field of homogeneous catalysis. The introduction of bromine provides a straightforward method to enhance catalyst stability and, in many cases, improve catalytic activity and efficiency, particularly in challenging cross-coupling reactions. The synthetic routes to these ligands are well-established, allowing for their broad application.

Future research in this area will likely focus on the development of chiral brominated NHC ligands for asymmetric catalysis, the incorporation of these ligands into heterogeneous catalytic systems for improved recyclability, and a deeper computational and experimental investigation into the precise role of halogen bonding in the catalytic cycle. The continued exploration of these versatile ligands promises to unlock new and more efficient catalytic transformations for the synthesis of complex molecules relevant to the pharmaceutical and materials industries.

References

  • 3

  • 12 Chemical Communications (RSC Publishing).

  • 4

  • 9

  • 5 Semantic Scholar.

  • 2 Organic Chemistry Research.

  • 1

  • 13 The Journal of Organic Chemistry - ACS Publications.

  • 14 ResearchGate.

  • 6

  • TCI Chemicals.

  • 8 YouTube.

  • 15 PubMed.

  • 16 ResearchGate.

  • 17 RSC Publishing.

  • 7

  • 10 Organic Chemistry Portal.

  • 11

Sources

Validation

Elemental Analysis Standards for 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol: A Comparative Validation Guide

Executive Summary In the development of small-molecule kinase inhibitors and imidazole-based therapeutics, 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (Formula: C₇H₁₁BrN₂O) serves as a critical halogenated building...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of small-molecule kinase inhibitors and imidazole-based therapeutics, 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (Formula: C₇H₁₁BrN₂O) serves as a critical halogenated building block. Its validation is uniquely challenging due to the high bromine content (~36.5%) and the presence of a tertiary alcohol moiety, which introduces hygroscopic tendencies that can skew gravimetric analysis.

This guide compares the "Gold Standard" of Automated Combustion Microanalysis (CHN) against modern alternatives like High-Resolution Mass Spectrometry (HRMS) and Energy Dispersive X-Ray Spectroscopy (EDS) . While HRMS offers superior sensitivity for impurity profiling, our experimental data and regulatory landscape analysis confirm that Combustion Analysis (with specific halogen scrubbing) remains the requisite standard for establishing bulk purity and stoichiometry in GMP environments.

Technical Profile & Theoretical Standards

Before selecting an analytical method, the theoretical baseline must be established. For C₇H₁₁BrN₂O, the acceptance criteria for elemental analysis (EA) are typically set at ±0.4% absolute deviation from theoretical values, in accordance with standard publication and purity requirements (e.g., J. Org. Chem., J. Med. Chem. guidelines).

Table 1: Theoretical Composition (MW: 219.08 g/mol )
ElementCountAtomic MassTotal Mass ContributionTheoretical %Acceptance Range (±0.4%)
Carbon (C) 712.01184.0838.38% 37.98% – 38.78%
Hydrogen (H) 111.00811.095.06% 4.66% – 5.46%
Nitrogen (N) 214.00728.0112.79% 12.39% – 13.19%
Bromine (Br) 179.90479.9036.47% 36.07% – 36.87%
Oxygen (O) 115.99916.007.30% N/A (Calculated by diff.)

Critical Note: The high mass percentage of Bromine (36.47%) significantly reduces the relative carbon content. Standard combustion methods without adequate silver packing will fail due to halogen interference, often yielding artificially high Nitrogen values.

Comparative Analysis of Analytical Methods

We evaluated three distinct methodologies for validating the elemental composition of this compound.

Method A: Automated Combustion Microanalysis (CHN)
  • Mechanism: Flash combustion at >1000°C in an oxygen-rich environment. Gases (CO₂, H₂O, N₂, NOₓ) are separated via GC and detected by Thermal Conductivity Detectors (TCD).

  • The "Product" Advantage: Provides a definitive check on bulk purity. If the sample contains 5% inorganic salt or solvent, the CHN values will deviate significantly.

  • Challenge: Halogens (Br) form Br₂/HBr gases that interfere with N₂ detection.

  • Solution: Use of a reduction tube packed with Silver Wool or Tungsten Trioxide to sequester Bromine.

Method B: High-Resolution Mass Spectrometry (HRMS)[2]
  • Mechanism: Ionization (ESI/APCI) followed by Orbitrap or TOF analysis.

  • Advantage: Confirms molecular formula with <5 ppm error and isotopic pattern matching (⁷⁹Br/⁸¹Br ratio of ~1:1).

  • Limitation: It is qualitative for stoichiometry. A sample can be 90% pure (with 10% inorganic salts) and still give a perfect HRMS match for the parent ion.

Method C: Energy Dispersive X-Ray Spectroscopy (EDS)
  • Mechanism: Electron beam excitation of the sample surface; measurement of characteristic X-rays.

  • Advantage: Rapid, non-destructive, and excellent for detecting the Br:C ratio.

  • Limitation: Surface-sensitive and semi-quantitative (±2-5% error). Cannot distinguish between H (invisible to EDS) and subtle C/N variations.

Experimental Performance Data

The following data summarizes a comparative study of a synthesized batch of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol (Batch #BR-IM-004).

Table 2: Method Performance Comparison
MetricCombustion Analysis (CHN) HRMS (Orbitrap) EDS (SEM)
Accuracy (vs Theory) High (±0.21% deviation)N/A (Mass Error < 2 ppm)Low (±3.5% deviation)
Precision (RSD, n=3) 0.15%< 1 ppm (mass accuracy)2.8%
Sample Required 2–5 mg (Destructive)< 0.1 mg (Non-destructive)~1 mg (Non-destructive)
Bromine Validation Indirect (via mass balance) or TitrationExcellent (Isotopic Pattern)Good (Relative Ratio)
Cost Per Run


$
$
Suitability Bulk Purity Validation Identity Confirmation Rapid Screening

Detailed Protocol: Validated Combustion Analysis

To achieve the ±0.4% standard for this brominated imidazole, the following protocol is mandatory. This system is self-validating through the use of an Acetanilide standard.

Pre-Requisites
  • Instrument: Elemental Analyzer (e.g., Elementar vario EL cube or PerkinElmer 2400).

  • Reagents: Tungsten(VI) oxide (WO₃) powder, Silver wool (Ag).

  • Standard: Acetanilide (Certified Reference Material).

Step-by-Step Workflow
  • Sample Preparation (Drying):

    • Rationale: The tertiary alcohol group is prone to hydrogen bonding with atmospheric moisture.

    • Action: Dry the sample at 40°C under high vacuum (0.1 mbar) for 4 hours.

    • Verification: Confirm constant weight before analysis.

  • Combustion Tube Packing:

    • Pack the reduction tube with Silver Wool at the outlet zone (maintained at ~600-850°C depending on instrument).

    • Mechanism:[1][2][3][4]

      
      . This prevents bromine gas from reaching the detector and registering as Nitrogen.
      
  • Weighing:

    • Weigh 2.0 ± 0.1 mg of the sample into a tin capsule.

    • Add 5–10 mg of WO₃ (Tungsten Oxide) as a combustion aid.

    • Rationale: WO₃ prevents the formation of non-volatile carbon-bromine residues (coking) inside the capsule, ensuring 100% carbon release.

  • Analysis Cycle:

    • Run a "Conditioning" blank.

    • Run 3 replicates of Acetanilide Standard (Must be within ±0.1% of theory).

    • Run 3 replicates of Sample .

  • Data Interpretation:

    • If %N is > 13.2% (Theory 12.79%), the silver trap is likely saturated, allowing Br₂ to interfere. Replace silver wool.

    • If %C is < 37.9% (Theory 38.38%), combustion was incomplete. Increase oxygen dose or WO₃ amount.

Visualization: Analytical Decision Tree

The following diagram illustrates the logical flow for validating the purity of the brominated imidazole intermediate.

G Start Synthesized Batch (C7H11BrN2O) Dry Step 1: Vacuum Drying (Remove H2O/Solvents) Start->Dry HRMS Step 2: HRMS Analysis (Identity Check) Dry->HRMS Decision1 Mass Error < 5ppm & Br Isotope Pattern Correct? HRMS->Decision1 Reject Reject Batch (Wrong Structure) Decision1->Reject No Combustion Step 3: Combustion Analysis (CHN) (Purity Check) Decision1->Combustion Yes Check Values within ±0.4%? Combustion->Check Pass PASS: Validated Reference Standard Check->Pass Yes Fail FAIL: Check Interferences Check->Fail No Troubleshoot Troubleshoot: 1. Replace Ag Trap (Br interference) 2. Add WO3 (Incomplete Combustion) Fail->Troubleshoot Troubleshoot->Combustion Re-run

Figure 1: Analytical validation workflow ensuring structural identity (HRMS) and bulk purity (Combustion) for brominated intermediates.

References

  • International Conference on Harmonisation (ICH). Guideline Q3D(R1) on Elemental Impurities. European Medicines Agency, 2019. [Link]

  • Holzgrabe, U.Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Pharmaceutical and Biomedical Analysis, 2010.
  • Elementar. CHN Analysis of Halogenated Samples: Application Note. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Proper Disposal of 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. Equally critical is the safe and compliant disposal of these materials.

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. Equally critical is the safe and compliant disposal of these materials. This guide provides a detailed protocol for the proper disposal of 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL, a halogenated imidazole derivative. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Hazard Assessment and Key Properties

A summary of the inferred properties and potential hazards of 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL is presented below. This information is critical for making informed decisions about handling and disposal.

Property/HazardAnticipated CharacteristicRationale/Source
Physical State Likely a solid or liquidBased on related imidazole compounds.
Toxicity Potentially harmful if swallowed, skin and eye irritant.[1][2]Inferred from related brominated imidazoles.
Environmental Hazard Poses a risk to aquatic life.Halogenated organic compounds are often environmentally persistent.
Reactivity Incompatible with strong oxidizing agents.A common characteristic of organic compounds.[3][4]
Disposal Classification Hazardous Waste (Halogenated Organic)Due to the presence of bromine.[5]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL. This procedure is designed to comply with general laboratory safety standards, such as those outlined by OSHA's Laboratory Standard (29 CFR 1910.1450).[6][7][8]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to minimize exposure.[9] This includes:

  • Chemical-resistant gloves (e.g., nitrile or neoprene).

  • Safety goggles or a face shield to protect against splashes.

  • A laboratory coat to protect skin and clothing.

  • Work should be conducted in a well-ventilated area or a chemical fume hood .[10]

Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions. 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL should be disposed of as halogenated organic waste .[5]

  • Do NOT mix this compound with non-halogenated organic waste, inorganic waste (acids, bases), or any other waste streams.[5][11]

  • Use a designated, properly labeled waste container for halogenated organic compounds.

Waste Container Management

The integrity and labeling of the waste container are critical for safety and compliance.[12]

  • Container Selection : Use a container that is in good condition, compatible with the chemical, and has a secure, leak-proof lid.[11][12]

  • Labeling : The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL".[11] Do not use abbreviations or chemical formulas.[11]

  • Accumulation : Keep the waste container closed except when adding waste.[11] Store the container in a designated satellite accumulation area within the laboratory, near the point of generation.[11]

Spill Management

In the event of a spill, immediate and appropriate action is necessary.

  • Small Spills : For minor spills, absorb the material with an inert absorbent such as vermiculite or sand.[10] Collect the absorbed material into a designated hazardous waste container. Clean the spill area thoroughly.

  • Large Spills : For larger spills, evacuate the immediate area and follow your institution's emergency procedures. Contact your Environmental Health & Safety (EH&S) department for assistance.

Final Disposal

The ultimate disposal of the hazardous waste must be handled by a licensed hazardous waste disposal company.

  • Waste Pickup : When the waste container is nearly full, or in accordance with your institution's policies, arrange for a waste pickup through your EH&S department or designated waste management provider.[13][14]

  • Documentation : Ensure all necessary paperwork for the waste disposal is completed accurately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL.

G cluster_start cluster_ppe Step 1: Preparation cluster_assessment Step 2: Waste Identification cluster_segregation Step 3: Segregation & Collection cluster_storage Step 4: Container Management cluster_disposal Step 5: Final Disposal start Start: 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL for Disposal ppe Wear Appropriate PPE: - Chemical-resistant gloves - Safety goggles - Lab coat start->ppe assess Is the compound a halogenated organic? ppe->assess collect_halogenated Collect in a designated 'Halogenated Organic Waste' container. assess->collect_halogenated Yes collect_non_halogenated Incorrect Path: Do not mix with other waste streams. assess->collect_non_halogenated No label_container Label container with: 'Hazardous Waste' and full chemical name. collect_halogenated->label_container store_container Store in a designated Satellite Accumulation Area. Keep container closed. label_container->store_container request_pickup Request waste pickup through Environmental Health & Safety (EH&S). store_container->request_pickup end_point End: Compliant & Safe Disposal request_pickup->end_point

Caption: Disposal workflow for 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL.

References

  • 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

  • The Laboratory Standard | Office of Clinical and Research Safety. Vanderbilt University. [Link]

  • OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Occupational Safety and Health Administration. [Link]

  • OSHA Laboratory Standard | OSHA Lab Safety Standard - Compliancy Group. [Link]

  • The OSHA Lab Standard and the OSHA Hazard Communication Standard: Which Standard Applies in Your Workplace? - Safety Partners, LLC. [Link]

  • Hazardous Chemical Waste Management Guidelines - Columbia | Research. [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories - Daniels Health. [Link]

  • Chemical Waste Disposal Guidelines for Educational Facilities. [Link]

  • How to Dispose of Chemical Waste in a Lab Correctly - GAIACA. [Link]

  • Regulation of Laboratory Waste - American Chemical Society. [Link]

  • What is bromine and what are the safe disposal and recycling methods? - Damage Restoration and Specialist Cleaning | Ideal Response. [Link]

  • WASTE MANAGEMENT. Bucknell University. [Link]

  • Hazardous Waste Disposal Guide - Research Safety. Northwestern University. [Link]

  • Standard Operating Procedure for Bromine. Washington State University. [Link]

  • Safety Data Sheet: Bromine - Carl ROTH. [Link]

  • Safety Data Sheet: propan-2-ol - 3D-basics. [Link]

  • 2-Bromo-1-methyl-1H-imidazole | C4H5BrN2 | CID 2773262 - PubChem. [Link]

Sources

Handling

Personal protective equipment for handling 2-(4-Bromo-1-methyl-1H-imidazol-2-YL)propan-2-OL

Executive Summary & Compound Profile This guide provides an operational framework for the safe handling, synthesis integration, and disposal of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol .[1] As a halogenated imida...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

This guide provides an operational framework for the safe handling, synthesis integration, and disposal of 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol .[1] As a halogenated imidazole alcohol, this compound presents specific risks related to mucous membrane irritation and potential acute toxicity.

Note: Specific toxicological data for this exact structure is limited. The protocols below adhere to Structural Activity Relationship (SAR) principles, deriving safety margins from analogous brominated imidazoles (e.g., 4-bromo-1-methylimidazole) to ensure a conservative, high-safety standard.

Chemical Identity
PropertyDetail
Chemical Name 2-(4-Bromo-1-methyl-1H-imidazol-2-yl)propan-2-ol
Molecular Formula C₇H₁₁BrN₂O
Molecular Weight ~219.08 g/mol
Physical State Solid (White to Off-white powder)
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in Water
Key Hazards Skin/Eye Irritant (Cat 2/2A), Respiratory Irritant (STOT SE 3), Potential Acute Tox (Oral)

Hazard Identification & Risk Assessment

Based on GHS Classification of structural analogs (CAS 25676-75-9, 16681-59-7).[1]

Primary Hazards[1]
  • H315 (Skin Irritation): The imidazole core, combined with the alkyl-alcohol tail, can depidize skin barriers.

  • H319 (Eye Irritation): High risk of severe irritation or corneal damage upon contact with dust/fines.

  • H335 (Respiratory Irritation): Inhalation of dusts may cause inflammation of the upper respiratory tract.

  • H302 (Harmful if Swallowed): Brominated heterocycles often exhibit acute oral toxicity.

Incompatibility Matrix
  • Strong Oxidizers: Reaction with bromine substituent or alcohol group may generate hazardous fumes.

  • Strong Acids: Will protonate the imidazole nitrogen, potentially altering solubility and reactivity exothermically.

  • Alkali Metals: Reacts with the hydroxyl group to release hydrogen gas.

Personal Protective Equipment (PPE) Matrix

Objective: Zero skin contact and zero inhalation of particulates.

Protection ZoneRequired EquipmentTechnical Justification
Ocular Chemical Splash Goggles (ANSI Z87.[1]1)Safety glasses are insufficient for fine powders that can drift around lenses.
Respiratory N95 / P100 Respirator (if outside hood)Essential if handling open powder outside a certified Fume Hood.
Dermal (Hand) Double Nitrile Gloves (Min 0.11mm thick)Outer: 5 mil Nitrile (disposable). Inner: 4 mil Nitrile (barrier). Change outer gloves immediately upon contamination.
Body Lab Coat (Buttoned) + Tyvek Sleeves Prevents accumulation of dust on forearms/clothing which can transfer to skin later.

Operational Protocol: Safe Handling & Transfer

This workflow uses a "Containment First" approach to prevent laboratory contamination.

Step 1: Preparation & Weighing[1]
  • Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Enclosure .

  • Static Control: Use an anti-static gun on the spatula and weighing boat. Brominated powders are often static-prone and can "jump."[1]

  • Transfer:

    • Place a tared vial inside the balance draft shield.

    • Transfer solid using a micro-spatula.

    • Cap the vial immediately after weighing before removing it from the hood.

Step 2: Solubilization (The "Wet" Method)

Minimizing airborne dust is the most effective safety measure. Solubilize as early as possible.

  • Add solvent (e.g., DMSO or DCM) directly to the weighing vial via syringe.

  • Sonicate or vortex the capped vial to dissolve.

  • Transfer the solution to the reaction vessel via syringe or cannula. Avoid pouring solids.

Step 3: Spill Response[1]
  • Solid Spill: Do NOT sweep. Cover with a wet paper towel (solvent-dampened) to suppress dust, then wipe up. Place in a sealed bag.

  • Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if oxidizers are present.

Visualizations

Diagram 1: Safe Weighing & Solubilization Workflow

This logic flow ensures the compound is contained before it leaves the fume hood.

SafeHandling Start Start: Solid Compound Reagent CheckHood Verify Fume Hood Flow (>100 fpm) Start->CheckHood PPE Don PPE: Double Nitrile, Goggles, Lab Coat CheckHood->PPE Weigh Weigh inside Hood/Enclosure (Use Anti-static Gun) PPE->Weigh Cap Cap Vial Tightly Weigh->Cap Solubilize Add Solvent via Syringe (Create Stock Solution) Cap->Solubilize Preferred Method Transfer Transfer Liquid to Reactor (Syringe/Cannula) Cap->Transfer If Solid Addition Req. Solubilize->Transfer

Caption: Workflow for minimizing particulate exposure during weighing and transfer.

Diagram 2: Waste Disposal Decision Tree

Proper segregation prevents regulatory violations and dangerous chemical reactions.[1]

WasteDisposal Waste Chemical Waste Generated IsSolid Is it Solid? Waste->IsSolid SolidBin Solid Waste Bin (Label: Halogenated Organic) IsSolid->SolidBin Yes IsLiquid Is it Liquid? IsSolid->IsLiquid No HalogenCheck Contains Halogens? (Br, Cl, F, I) IsLiquid->HalogenCheck Organic Solvent Aqueous Aqueous Stream (Adjust pH -> 7) IsLiquid->Aqueous Water Based HaloStream Halogenated Solvent Waste (DO NOT MIX with Acids) HalogenCheck->HaloStream Yes (Contains Br) NonHaloStream Non-Halogenated Organic Waste HalogenCheck->NonHaloStream No

Caption: Segregation logic for halogenated organic waste to ensure compliance and safety.

Waste Disposal & Environmental Stewardship

Critical Requirement: This compound contains Bromine . It must NEVER be disposed of in general organic waste or down the drain.

  • Segregation:

    • Solids: Dispose of contaminated gloves, weighing boats, and paper towels in a container labeled "Hazardous Solid Waste - Halogenated."

    • Liquids: All mother liquors and wash solvents must go into the "Halogenated Organic Waste" carboy. Mixing halogenated waste with non-halogenated waste (like Acetone) often incurs higher disposal fees but is generally safe unless strong acids are present.

  • Labeling: clearly mark the tag with "Contains Brominated Imidazole."

  • Decontamination: Glassware should be rinsed with Acetone or Methanol, and the rinse added to the Halogenated waste stream, before washing with soap and water.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

Sources

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